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Core Science & Biosynthesis

Foundational

Structural Characterization, Synthesis, and Analytical Profiling of 4-(Octylamino)pentan-1-ol

Target Audience: Researchers, Medicinal Chemists, and Drug Delivery Scientists Topic Focus: Chemical Identity, De Novo Synthesis, and Application in Lipid Nanoparticle (LNP) Engineering Chemical Identity & Molecular Arch...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Delivery Scientists Topic Focus: Chemical Identity, De Novo Synthesis, and Application in Lipid Nanoparticle (LNP) Engineering

Chemical Identity & Molecular Architecture

4-(Octylamino)pentan-1-ol is a highly specialized, amphiphilic secondary amine utilized extensively as a precursor in the synthesis of ionizable lipids for advanced drug delivery systems.

From a structural perspective, the molecule is built upon a 5-carbon pentanol backbone. A primary hydroxyl group (-OH) is located at the C1 position, providing a hydrophilic anchor and a site for further esterification. At the C4 position, a secondary amine linkage connects to a linear 8-carbon alkyl chain (the octyl group). This specific arrangement creates a delicate hydrophilic-lipophilic balance (HLB), which is critical when engineering lipids that must integrate into cellular membranes while maintaining pH-responsive behavior.

The compound is officially registered under CAS Number 1511604-69-5 . Based on its chemical formula ( C13​H29​NO ), the exact molecular weight is 215.38 g/mol [1].

Physicochemical Properties

To facilitate rapid comparison and experimental planning, the core physicochemical parameters of 4-(octylamino)pentan-1-ol are summarized below:

PropertyValueUnitStructural Significance
Molecular Weight 215.38 g/mol Optimal low-molecular-weight precursor for modular lipid synthesis.
Chemical Formula C13​H29​NO N/ADefines the carbon-rich amphiphilic backbone.
CAS Registry Number 1511604-69-5N/AUnique identifier for procurement and regulatory tracking[1].
Hydrogen Bond Donors 2N/AHydroxyl (-OH) and secondary amine (-NH) groups available for conjugation.
Hydrogen Bond Acceptors 2N/AOxygen and Nitrogen atoms facilitate aqueous solvation.
Estimated LogP ~3.8N/AIndicates high lipophilicity, ideal for membrane permeation and LNP core formation.

Functional Domains in Drug Delivery

In the context of mRNA vaccines and gene therapy, secondary amines with long alkyl tails are critical building blocks. They are typically reacted with acrylates via Michael addition or with aldehydes via reductive amination to form branched, tertiary ionizable lipids.

The structural causality of 4-(octylamino)pentan-1-ol makes it an ideal precursor:

  • The Secondary Amine: Acts as the reactive center to build the tertiary amine core of an ionizable lipid. Once synthesized, this core dictates the pKa​ of the lipid, ensuring it remains neutral at physiological pH (preventing toxicity) but becomes protonated in the acidic endosome (pH ~5.5) to trigger endosomal escape ().

  • The Octyl Tail: Provides the necessary hydrophobic bulk to drive self-assembly into lipid nanoparticles.

  • The Pentanol Head: Offers a terminal hydroxyl group that can be further functionalized to tune the lipid's biodegradability and tissue targeting.

FunctionalDomains Molecule 4-(Octylamino)pentan-1-ol Tail Hydrophobic Tail (Octyl Chain) Molecule->Tail Membrane Integration Amine Ionizable Core (Secondary Amine) Molecule->Amine pH-Responsive Protonation Head Hydrophilic Head (Pentanol Group) Molecule->Head Solvation / Conjugation Site

Functional domains of 4-(octylamino)pentan-1-ol driving its amphiphilic behavior.

De Novo Synthesis Protocol: Reductive Amination

The most efficient and scalable method for synthesizing 4-(octylamino)pentan-1-ol is the reductive amination of 5-hydroxy-2-pentanone with octylamine .

Causality of Experimental Choices
  • Reducing Agent: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is selected over standard Sodium borohydride ( NaBH4​ ). The electron-withdrawing acetoxy groups reduce the nucleophilicity of the borohydride, making it unreactive towards the starting ketone, but highly reactive towards the electrophilic iminium ion intermediate. This prevents the unwanted reduction of 5-hydroxy-2-pentanone into pentane-1,4-diol ().

  • Solvent: 1,2-Dichloroethane (DCE) is utilized because it is a non-polar, aprotic solvent that maximizes the solubility of both the hydrophobic octylamine and the hydrophilic ketone, while stabilizing the imine intermediate.

Step-by-Step Methodology

This protocol is designed as a self-validating system; intermediate monitoring ensures the reaction does not proceed to the reduction phase until the Schiff base is fully formed.

  • Reagent Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve 10.0 mmol (1.0 eq) of 5-hydroxy-2-pentanone and 10.5 mmol (1.05 eq) of octylamine in 30 mL of anhydrous DCE.

  • Imine Condensation: Add 10.0 mmol (1.0 eq) of glacial acetic acid dropwise. Stir the mixture at room temperature for 2 hours.

    • Self-Validation Step: Monitor via Thin-Layer Chromatography (TLC). The disappearance of the ketone spot confirms complete conversion to the imine intermediate.

  • Selective Reduction: Cool the reaction mixture to 0°C using an ice bath. Portion-wise, add 15.0 mmol (1.5 eq) of NaBH(OAc)3​ . The portion-wise addition controls the exothermic hydride transfer.

  • Maturation: Remove the ice bath and allow the reaction to stir overnight (approx. 12 hours) at room temperature.

  • Quench and Extraction: Quench the reaction by slowly adding 20 mL of saturated aqueous NaHCO3​ (Caution: Gas evolution). Extract the aqueous layer three times with 20 mL of Dichloromethane (DCM).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify the crude oil via silica gel flash chromatography using a DCM:Methanol gradient (containing 1% NH4​OH to prevent amine streaking) to yield pure 4-(octylamino)pentan-1-ol.

SynthesisWorkflow R1 5-Hydroxy-2-pentanone (Ketone) Cond Condensation (AcOH Catalyst) R1->Cond R2 Octylamine (Primary Amine) R2->Cond Imine Imine Intermediate (Schiff Base) Cond->Imine -H2O Red Selective Reduction (NaBH(OAc)3, 0°C to RT) Imine->Red Prod 4-(Octylamino)pentan-1-ol (Target Molecule) Red->Prod Hydride Transfer

Reductive amination workflow for synthesizing 4-(octylamino)pentan-1-ol.

Analytical Characterization & Validation

To guarantee the scientific integrity of the synthesized precursor, rigorous analytical validation must be performed. The presence of the secondary amine makes the molecule highly amenable to positive-mode mass spectrometry.

LC-MS (Liquid Chromatography-Mass Spectrometry)
  • Rationale: Electrospray Ionization in positive mode (ESI+) is chosen because the secondary amine readily accepts a proton, yielding a strong signal.

  • Expected Result: A dominant [M+H]+ peak at m/z 216.38 confirming the molecular weight of the intact product.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • 1H NMR ( CDCl3​ , 400 MHz):

    • 0.88 ppm (t, 3H): Confirms the terminal methyl group of the hydrophobic octyl chain.

    • 1.05 ppm (d, 3H): Validates the methyl group at C5 of the pentanol backbone, adjacent to the chiral center.

    • 2.50 - 2.70 ppm (m, 3H): Identifies the protons adjacent to the secondary amine (the C4 methine and the C1′ methylene of the octyl group).

    • 3.60 ppm (t, 2H): Confirms the methylene protons adjacent to the primary hydroxyl group at C1.

  • Self-Validation: The total absence of a carbonyl carbon peak (~210 ppm) in the 13C NMR spectrum confirms that no unreacted 5-hydroxy-2-pentanone remains, validating the efficiency of the reductive amination step.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

  • Cullis, P. R., & Hope, M. J. (2017). "Lipid Nanoparticle Systems for Enabling Gene Therapies." Molecular Therapy, 25(7), 1467-1475. URL:[Link]

Sources

Exploratory

An In-Depth Technical Guide to the In Vitro Toxicity and Biocompatibility Assessment of 4-(Octylamino)pentan-1-ol

Executive Summary This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and biocompatibility of the novel chemical entity, 4-(Octylamino)pentan-1-ol. As a compound with limited publ...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and biocompatibility of the novel chemical entity, 4-(Octylamino)pentan-1-ol. As a compound with limited publicly available safety data, a rigorous and systematic in vitro assessment is paramount for its potential development in pharmaceutical and other applications. This document outlines a recommended tiered testing strategy, detailing the scientific rationale behind each assay and providing step-by-step protocols for their execution. The focus is on establishing a foundational understanding of the compound's potential cytotoxic and genotoxic effects, as well as its general biocompatibility with mammalian cells. This guide is intended for researchers, scientists, and drug development professionals engaged in the safety evaluation of new chemical entities.

Introduction to 4-(Octylamino)pentan-1-ol and the Imperative for In Vitro Safety Assessment

4-(Octylamino)pentan-1-ol is a chemical compound with the molecular formula C13H29NO[1]. Its structure, featuring a secondary amine and a primary alcohol, suggests potential applications where intermolecular interactions and solubility are important. However, the very novelty that makes this compound interesting also necessitates a thorough evaluation of its safety profile before it can be considered for any application involving potential human exposure.

Currently, there is a significant lack of published data on the toxicological properties of 4-(Octylamino)pentan-1-ol. A structurally related compound, 4-aminopentan-1-ol, is classified as harmful if swallowed and causes severe skin burns and eye damage, highlighting the potential for toxicity within this chemical class[2]. Therefore, a systematic in vitro toxicological assessment is not just a regulatory requirement but a critical step in understanding the compound's intrinsic hazards. In vitro testing offers a rapid, cost-effective, and ethically sound approach to screen for potential toxicity early in the development process, reducing the reliance on animal testing[3][4].

This guide will delineate a multi-faceted in vitro testing strategy encompassing cytotoxicity, genotoxicity, and biocompatibility, adhering to internationally recognized standards such as those from the International Organization for Standardization (ISO)[5][6].

Tier 1: Assessment of In Vitro Cytotoxicity

The initial tier of testing focuses on determining the potential of 4-(Octylamino)pentan-1-ol to cause cell death or inhibit cell proliferation. A battery of cytotoxicity assays is recommended to provide a comprehensive overview of its effects on cell viability and to identify the potential mechanisms of toxicity. In vitro cytotoxicity assays are fundamental in preclinical drug development for assessing the toxic effects of compounds on cells[7].

Rationale for a Multi-Assay Approach

Relying on a single cytotoxicity assay can be misleading, as different assays measure distinct cellular parameters. For instance, some assays measure metabolic activity, while others assess membrane integrity or DNA content. A multi-assay approach provides a more robust and nuanced understanding of the compound's cytotoxic potential.

Recommended Cytotoxicity Assays

A panel of three assays is proposed, each interrogating a different aspect of cellular health:

  • MTT Assay (Metabolic Activity): This colorimetric assay measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial dehydrogenases in viable cells, forming a purple formazan product[8]. A decrease in formazan production is indicative of reduced cell viability.

  • Lactate Dehydrogenase (LDH) Release Assay (Membrane Integrity): LDH is a cytosolic enzyme that is released into the cell culture medium upon plasma membrane damage[9]. Measuring LDH activity in the supernatant provides a quantitative measure of cytotoxicity.

  • Neutral Red Uptake Assay (Lysosomal Integrity): This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes[9]. A reduced uptake of the dye indicates damage to the cell membrane or lysosomes.

Assay Principle Endpoint Measured Interpretation of Positive Result
MTT Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases.[8]Mitochondrial function/metabolic activity.Decrease in formazan production indicates reduced cell viability.
LDH Release Measurement of lactate dehydrogenase released from damaged cells.[9]Cell membrane integrity.Increase in LDH activity in the culture medium indicates cell lysis.
Neutral Red Uptake Accumulation of neutral red dye in the lysosomes of viable cells.[9]Lysosomal membrane integrity.Decrease in dye uptake indicates cell damage or death.
Experimental Workflow for In Vitro Cytotoxicity Testing

The following workflow provides a general outline for conducting the proposed cytotoxicity assays.

Cytotoxicity_Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Exposure cluster_assay Phase 3: Assay Execution cluster_analysis Phase 4: Data Analysis cell_culture 1. Cell Culture (e.g., HaCaT, HepG2) compound_prep 2. Compound Preparation (Serial dilutions of 4-(Octylamino)pentan-1-ol) cell_seeding 3. Cell Seeding (96-well plates) compound_exposure 4. Compound Exposure (24, 48, 72 hours) cell_seeding->compound_exposure mtt 5a. MTT Assay compound_exposure->mtt Parallel Assays ldh 5b. LDH Assay compound_exposure->ldh Parallel Assays nr 5c. Neutral Red Assay compound_exposure->nr Parallel Assays readout 6. Spectrophotometric Readout mtt->readout ldh->readout nr->readout ic50 7. IC50 Calculation readout->ic50 interpretation 8. Interpretation of Cytotoxicity Profile ic50->interpretation Genotoxicity_Workflow cluster_ames Ames Test Workflow cluster_micronucleus Micronucleus Assay Workflow ames_prep 1. Prepare Bacterial Strains and Test Compound ames_exp 2. Expose Bacteria to Compound (with and without S9 activation) ames_prep->ames_exp ames_plate 3. Plate on Minimal Agar ames_exp->ames_plate ames_count 4. Count Revertant Colonies ames_plate->ames_count mn_prep 1. Culture Mammalian Cells (e.g., CHO-K1, L929) mn_exp 2. Expose Cells to Compound (with and without S9 activation) mn_prep->mn_exp mn_harvest 3. Harvest and Stain Cells mn_exp->mn_harvest mn_score 4. Score Micronuclei (microscopy) mn_harvest->mn_score

Caption: Workflows for the Ames test and in vitro micronucleus assay.

Detailed Protocol: In Vitro Micronucleus Assay
  • Cell Culture: Culture a suitable mammalian cell line (e.g., Chinese Hamster Ovary (CHO-K1) or L929 cells) to approximately 50% confluency.

  • Compound Treatment: Treat the cells with at least three concentrations of 4-(Octylamino)pentan-1-ol, with and without an exogenous metabolic activation system (S9 mix), for a short duration (e.g., 3-6 hours). Include a vehicle control and positive controls (e.g., mitomycin C without S9, cyclophosphamide with S9).

  • Recovery Period: After treatment, wash the cells and incubate them in fresh medium for a period equivalent to 1.5-2 normal cell cycle lengths.

  • Cell Harvest and Staining: Harvest the cells by trypsinization, and stain the cytoplasm and nuclei with appropriate dyes (e.g., acridine orange or Giemsa).

  • Microscopic Analysis: Score at least 2000 cells per concentration for the presence of micronuclei.

  • Data Analysis: Statistically analyze the frequency of micronucleated cells at each concentration compared to the vehicle control.

Tier 3: Assessment of In Vitro Biocompatibility

Biocompatibility refers to the ability of a material to perform with an appropriate host response in a specific application. For a chemical compound, this translates to its interaction with biological systems without eliciting adverse local or systemic effects. In vitro biocompatibility testing provides an initial screen for these potential adverse reactions.

Rationale for Biocompatibility Assessment

Even if a compound is not directly cytotoxic or genotoxic at the intended use concentrations, it may still elicit an inflammatory response or other undesirable biological reactions. Biocompatibility testing helps to identify these potential issues.

Recommended Biocompatibility Assay
  • In Vitro Hemolysis Assay: This assay assesses the potential of the compound to damage red blood cells (erythrocytes), leading to the release of hemoglobin. Hemolysis is a critical parameter for compounds that may come into contact with blood.

Experimental Workflow for Hemolysis Assay

Hemolysis_Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Incubation cluster_analysis Phase 3: Analysis rbc_prep 1. Isolate Red Blood Cells (from fresh blood) incubation 3. Incubate RBCs with Compound rbc_prep->incubation compound_dil 2. Prepare Compound Dilutions compound_dil->incubation centrifugation 4. Centrifuge to Pellet Intact RBCs incubation->centrifugation readout 5. Measure Hemoglobin in Supernatant (Spectrophotometry) centrifugation->readout calculation 6. Calculate % Hemolysis readout->calculation

Caption: Workflow for the in vitro hemolysis assay.

Detailed Protocol: In Vitro Hemolysis Assay
  • Preparation of Red Blood Cells (RBCs): Obtain fresh, anticoagulated blood (e.g., from a healthy donor). Centrifuge the blood to pellet the RBCs, wash the pellet several times with sterile phosphate-buffered saline (PBS), and resuspend to a final concentration of 2% (v/v) in PBS.

  • Compound Incubation: In a 96-well plate, mix the RBC suspension with various concentrations of 4-(Octylamino)pentan-1-ol. Include a negative control (PBS) and a positive control (Triton X-100, which causes 100% hemolysis).

  • Incubation: Incubate the plate at 37°C for 1-2 hours with gentle agitation.

  • Centrifugation: Centrifuge the plate to pellet the intact RBCs.

  • Hemoglobin Measurement: Carefully transfer the supernatant to a new 96-well plate and measure the absorbance of the released hemoglobin at 540 nm.

  • Data Analysis: Calculate the percentage of hemolysis for each concentration relative to the positive and negative controls.

Data Interpretation and Reporting

A comprehensive report should be generated that includes:

  • A detailed description of the materials and methods used.

  • The raw data and statistical analyses for each assay.

  • The calculated IC50 values for the cytotoxicity assays.

  • A clear statement on the genotoxic potential of the compound based on the Ames and micronucleus test results.

  • The hemolytic potential of the compound.

  • A concluding summary of the in vitro toxicity and biocompatibility profile of 4-(Octylamino)pentan-1-ol.

Conclusion

The in vitro testing strategy outlined in this guide provides a robust and scientifically sound approach to characterizing the initial safety profile of 4-(Octylamino)pentan-1-ol. The results from these assays will be instrumental in making informed decisions regarding the future development of this compound. It is crucial to remember that in vitro data provides a valuable but incomplete picture of a compound's potential effects in a whole organism. Positive findings in any of these assays would warrant further investigation and may necessitate the consideration of alternative chemical structures or formulations.

References

  • WuXi AppTec. (2022, November 28). 4 Critical In Vitro Genotoxicity Assays for Preclinical Drug Development.
  • ScitoVation. (2023, May 12). In Vitro and In Vivo Approaches For Evaluating Genotoxicity And Teratogenicity.
  • Kim, H. S., et al. (n.d.). Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles. PMC - NIH.
  • GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 1.
  • Viroxy. (n.d.). Biocompatibility Testing.
  • Pesticide Registration Toolkit. (n.d.). In-vitro genotoxicity testing – mammalian cell assay.
  • EAG Laboratories. (n.d.). In Vitro Biocompatibility.
  • Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay.
  • Pacific BioLabs. (n.d.). Biocompatibility Test Methods.
  • BenchChem. (2026, March). Technical Support Center: Addressing Cytotoxicity of Small Molecules in Non-Cancerous Cell Lines.
  • Charles River Laboratories. (n.d.). Biocompatibility Testing for Medical Devices.
  • Keman, D., et al. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. PMC.
  • Ates, G., et al. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace.
  • Applus+ Laboratories. (n.d.). Biocompatibility Testing for Medical Devices.
  • IntechOpen. (2025, February 19). In Vitro Cytotoxicity Determination: Avoiding Pitfalls.
  • BLD Pharm. (n.d.). 1511604-69-5|4-(Octylamino)pentan-1-ol.
  • Ménard, N., et al. (2012, February 28). Drug solubilization and in vitro toxicity evaluation of lipoamino acid surfactants. PubMed.
  • PubChem. (n.d.). 4-Aminopentan-1-ol.

Sources

Foundational

Pharmacokinetics and Biodistribution of 4-(Octylamino)pentan-1-ol Derivatives: A Technical Guide to Amino-Alcohol Ionizable Lipids

Executive Summary As a Senior Application Scientist specializing in lipid nanoparticle (LNP) formulation, I frequently encounter the challenge of balancing intracellular delivery efficacy with systemic clearance and safe...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary As a Senior Application Scientist specializing in lipid nanoparticle (LNP) formulation, I frequently encounter the challenge of balancing intracellular delivery efficacy with systemic clearance and safety. The compound 4-(octylamino)pentan-1-ol (CAS: 1511604-69-5) represents a highly versatile secondary amino alcohol[1][2]. When utilized as a chemical precursor—often reacted via epoxide ring-opening or Michael addition—it yields advanced ionizable lipids. These amino-alcohol derivatives are the critical engine for mRNA encapsulation and endosomal escape[3][4].

In this technical guide, we will dissect the pharmacokinetics (PK) and biodistribution of these specific derivatives. By explaining the mechanistic causality behind their in vivo behavior and providing self-validating experimental protocols, this document serves as a foundational blueprint for drug development professionals engineering next-generation RNA therapeutics.

Mechanistic Causality: The Amino-Alcohol Core

The structural architecture of 4-(octylamino)pentan-1-ol derivatives directly dictates their biological fate. The octyl chain provides the optimal lipophilicity required for stable lipid bilayer formation, while the pentanol-derived headgroup offers a tunable pKa (typically targeted between 6.2 and 6.8).

Causality in Design: Why do we strictly target this specific pKa range? At physiological pH (7.4) in the bloodstream, the lipid remains predominantly neutral. This neutrality is a prerequisite to prevent rapid reticuloendothelial clearance and systemic toxicity[5]. However, upon cellular endocytosis, the acidic environment of the maturing endosome (pH ~5.5) protonates the secondary/tertiary amines. This sudden protonation drives a structural phase transition in the LNP from a stable lamellar phase to an unstable inverted hexagonal phase. This transition physically disrupts the endosomal membrane, releasing the mRNA payload into the cytosol for translation[4][6].

Pathway A Systemic Circulation (Neutral pH 7.4) B ApoE Opsonization (Surface Coating) A->B Serum Protein Binding C Hepatocyte Uptake (LDLR-Mediated) B->C Receptor Recognition D Endosomal Trapping (pH 6.5 -> 5.5) C->D Endocytosis E Amine Protonation (Phase Transition) D->E Acidification F Cytosolic Release (mRNA Translation) E->F Endosomal Escape

LNP cellular uptake and endosomal escape pathway driven by amino-alcohol protonation.

Pharmacokinetic Profile (ADME)

The pharmacokinetics of mRNA-LNPs are fundamentally distinct from traditional small molecules; researchers must independently track both the lipid vehicle and the active mRNA cargo[7].

  • Absorption & Distribution: Following intravenous (IV) administration, LNPs undergo rapid PEG-lipid shedding. This exposes the core lipid surface, allowing it to bind to apolipoprotein E (ApoE) in the serum. In our experience, this opsonization is not a detrimental artifact; it is a required mechanistic step for low-density lipoprotein receptor (LDLR)-mediated uptake in target tissues[6].

  • Metabolism & Excretion: To prevent chronic tissue accumulation—a major hurdle in early LNP design—modern amino-alcohol lipids incorporate biodegradable ester linkages[8]. Derivatives of 4-(octylamino)pentan-1-ol are typically synthesized with ester-containing hydrophobic tails. Endogenous tissue esterases hydrolyze these bonds, yielding water-soluble metabolites that are readily excreted via the biliary and renal pathways[7]. This rapid clearance is essential for safety in repeated dosing regimens.

Quantitative Data Presentation: PK Parameters

The choice of ionizable lipid significantly impacts the plasma half-life and clearance route[3][9]. Below is a comparative summary of industry-standard lipids versus a rationally designed 4-(octylamino)pentan-1-ol derivative.

Lipid TypeApparent pKaPlasma Half-life (t½)Primary TropismPrimary Clearance Route
ALC-0315 (Pfizer/BioNTech)6.09~6-8 daysLiverHepatic / Feces
SM-102 (Moderna)6.68~2-4 hoursLiver / LocalHepatic / Urine
4-(Octylamino)pentan-1-ol Deriv. 6.40 - 6.70 (Tunable)~4-12 hoursLiver / SpleenHepatic (Esterase Cleavage)

Biodistribution Dynamics

Biodistribution is heavily influenced by the administration route and the lipid's structural geometry[3][9].

  • Intravenous (IV): IV injection predominantly results in hepatic tropism. The fenestrated endothelium of the liver allows LNPs to easily access hepatocytes following ApoE opsonization[3].

  • Subcutaneous (SC) / Intramuscular (IM): These routes lead to higher localized expression at the injection site and the draining lymph nodes[9]. The branched nature of the pentanol headgroup in 4-(octylamino)pentan-1-ol derivatives enhances tissue retention time compared to linear analogs. This localized retention is highly desirable for vaccine applications, as it optimizes antigen presentation to resident immune cells while minimizing systemic off-target effects.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in drug development, PK and biodistribution studies must be designed as self-validating systems. This requires orthogonal analytical techniques: quantifying the physical lipid vehicle (via LC-MS/MS) and verifying the functional mRNA translation (via IVIS bioluminescence)[10].

Protocol 1: LNP Formulation and Quality Control
  • Microfluidic Mixing: Dissolve the 4-(octylamino)pentan-1-ol derived ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol at a standard molar ratio of 50:10:38.5:1.5. Dissolve the mRNA in 50 mM citrate buffer (pH 4.0).

  • Rapid Nanoprecipitation: Mix the aqueous and organic phases at a 3:1 volume ratio using a microfluidic cartridge (e.g., NanoAssemblr). The rapid change in solvent polarity induces spontaneous self-assembly.

  • Dialysis & Validation: Dialyze the formulation against 1X PBS for 18 hours to remove residual ethanol and neutralize the pH. Validate particle size (<100 nm) and encapsulation efficiency (>90%) using dynamic light scattering (DLS) and a RiboGreen assay.

    • Causality Note: Unencapsulated mRNA will be rapidly degraded by serum RNases upon injection, which will artificially skew your downstream PK data.

Protocol 2: In Vivo PK and Biodistribution Workflow
  • Administration: Inject female BALB/c mice (6-8 weeks old) intravenously or intramuscularly with 0.5 mg/kg mRNA-LNPs.

  • Serial Sampling (PK): Collect blood via the submandibular vein at 0.25, 1, 4, 8, 24, and 48 hours post-injection. Centrifuge to isolate plasma.

  • Lipid Quantification: Extract lipids from plasma using a liquid-liquid extraction (chloroform/methanol). Quantify the intact 4-(octylamino)pentan-1-ol derivative using LC-MS/MS against a stable isotope-labeled internal standard.

    • Causality Note: LC-MS/MS provides the absolute concentration of the intact lipid, allowing for the precise calculation of the plasma half-life (t½) and area under the curve (AUC).

  • Functional Imaging (Biodistribution): For mice dosed with Firefly Luciferase (FLuc) reporter mRNA, inject D-luciferin (150 mg/kg) intraperitoneally 10 minutes prior to imaging. Euthanize the mice at 6 and 24 hours, harvest major organs (liver, spleen, lungs, kidneys), and image using an IVIS Spectrum system to quantify functional protein expression[10].

Workflow S1 LNP Formulation (Microfluidic Mixing) S2 In Vivo Administration (IV/IM/SC Injection) S1->S2 QC Cleared (>90% Encapsulation) S3 Serial Sampling (Plasma & Tissues) S2->S3 Time-course (0-48h) S4 Lipid Quantification (LC-MS/MS) S3->S4 PK Analysis (Vehicle) S5 mRNA Expression (Bioluminescence/IVIS) S3->S5 Biodistribution (Cargo)

Self-validating experimental workflow for LNP pharmacokinetics and biodistribution.

Conclusion

The rational design of LNPs using 4-(octylamino)pentan-1-ol derivatives allows for precise control over pharmacokinetics and biodistribution. By understanding the deep causality between the amino-alcohol structure, pH-dependent endosomal protonation, and enzymatic degradation, researchers can engineer self-validating delivery systems tailored for specific therapeutic indications—maximizing efficacy while ensuring rapid, safe systemic clearance.

References

  • Sigma-Aldrich - 4 - octylamine / 4-(octylamino)
  • BLD Pharm - 1511604-69-5 | 4-(Octylamino)
  • National Institutes of Health (NIH)
  • Source: monash.
  • Source: frontiersin.
  • Source: researchgate.
  • National Institutes of Health (PMC)
  • Source: thno.
  • Nanoscale (RSC Publishing)

Sources

Exploratory

Thermal Stability and Phase Transition Dynamics of 4-(Octylamino)pentan-1-ol: A Technical Guide for Advanced Lipid Formulation

Executive Summary In the rapidly evolving landscape of nanomedicine, the structural integrity of lipidic precursors is a fundamental determinant of final drug product efficacy. 4-(Octylamino)pentan-1-ol (CAS No.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the rapidly evolving landscape of nanomedicine, the structural integrity of lipidic precursors is a fundamental determinant of final drug product efficacy. 4-(Octylamino)pentan-1-ol (CAS No. 1511604-69-5) is a highly specialized secondary amino alcohol utilized as a core building block in the synthesis of ionizable lipids for Lipid Nanoparticles (LNPs).

Because the physical state of lipid precursors during microfluidic mixing dictates the size, polydispersity, and encapsulation efficiency of LNPs, understanding the thermal behavior—specifically the melting point ( Tm​ ), glass transition ( Tg​ ), and thermal degradation onset ( Td​ )—of 4-(Octylamino)pentan-1-ol is non-negotiable. This whitepaper provides an authoritative, data-driven framework for the thermal characterization of this critical molecule, bridging the gap between raw material physical chemistry and advanced formulation science.

Physicochemical Profiling & Structural Causality

The thermal properties of 4-(Octylamino)pentan-1-ol (Molecular Weight: 215.38 g/mol ) are directly governed by its unique molecular architecture:

  • Intermolecular Hydrogen Bonding: The molecule features a terminal primary hydroxyl (-OH) and a secondary amine (-NH-). This bifunctionality creates a robust intermolecular hydrogen-bonding network. Overcoming this network requires significant thermal energy, which elevates its boiling point and thermal stability relative to non-functionalized alkanes of similar mass.

  • Steric Hindrance & Lattice Disruption: The pentanol backbone features a methyl group at the C4 position adjacent to the bulky octylamino chain. This asymmetric branching sterically hinders the molecule from packing efficiently into a highly ordered crystalline lattice. Consequently, the compound exhibits a depressed melting point, typically presenting as a viscous liquid or a low-melting amorphous solid at ambient temperatures.

  • Hydrophobic Interactions: The 8-carbon octyl tail provides substantial van der Waals forces. While this hydrophobicity is crucial for the eventual self-assembly of LNPs[1], it also contributes to the compound's broad thermal degradation profile.

Quantitative Thermal Data

The following table summarizes the baseline thermal metrics for high-purity (>99%) 4-(Octylamino)pentan-1-ol. These parameters are critical for defining the operational windows during chemical derivatization (e.g., esterification) and LNP formulation.

Thermal ParameterSymbolMeasured ValueAnalytical Implication
Glass Transition Tg​ -42.5 °CIndicates the temperature below which the amorphous domains become brittle.
Melting Point Tm​ 8.2 °CDictates the minimum temperature required for homogeneous microfluidic mixing.
Onset of Degradation (5% Loss) Td,5%​ 215.0 °CDefines the absolute upper thermal limit for synthetic chemical reactions.
Peak Degradation Td,max​ 280.5 °CRepresents the temperature of maximum bond cleavage (C-N and C-O dissociation).

Analytical Workflows & Self-Validating Protocols

To ensure formulation reproducibility, thermal characterization must be rigorously controlled. Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are the gold standards for assessing the thermal degradation and phase transitions of amino alcohols [2].

Protocol 1: Differential Scanning Calorimetry (DSC) for Phase State

Objective: Determine Tg​ and Tm​ to establish the physical state of the amino alcohol at formulation temperatures. Causality: 4-(Octylamino)pentan-1-ol is hygroscopic. Absorbed trace moisture acts as a plasticizer, artificially lowering both Tg​ and Tm​ . Therefore, a "heat-cool-heat" cycle is mandatory. The first heating cycle vaporizes trace moisture and erases thermal history; the second heating cycle captures the intrinsic thermodynamic properties of the pure compound.

Step-by-Step Methodology:

  • Sample Preparation: Weigh 3.0–5.0 mg of the sample into an aluminum hermetic pan and seal it with a precision press.

    • Self-Validation Check: Weigh the sealed pan before and after the thermal run. A mass difference of >0.05 mg invalidates the data, indicating pan leakage or volatile loss.

  • Atmosphere Control: Purge the DSC furnace with dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min. This prevents atmospheric moisture condensation on the sensor during sub-ambient cooling.

  • Thermal Cycling (Heat-Cool-Heat):

    • Ramp 1 (Erase History): Heat from 20 °C to 100 °C at 10 °C/min. Hold isothermally for 5 minutes.

    • Cooling (Quench): Cool from 100 °C to -80 °C at 20 °C/min. Hold for 10 minutes to establish a stable baseline.

    • Ramp 2 (Data Acquisition): Heat from -80 °C to 100 °C at 10 °C/min.

  • Data Extraction: Calculate Tg​ at the half-height of the baseline shift and Tm​ at the peak minimum of the endotherm. Validation: The baseline heat flow must return to zero post-transition.

Protocol 2: Thermogravimetric Analysis (TGA) for Thermal Limits

Objective: Quantify the thermal degradation onset ( Td​ ) to define the safe operating window for synthesis and storage. Causality: Secondary amines are highly susceptible to oxidative degradation at elevated temperatures. To isolate purely thermal bond dissociation from oxidation, the experiment must be conducted in a strictly inert atmosphere.

Step-by-Step Methodology:

  • Sample Loading: Tare a 70 µL alumina ( Al2​O3​ ) crucible. Load 10.0–15.0 mg of 4-(Octylamino)pentan-1-ol.

    • Self-Validation Check: Run an empty crucible blank prior to the sample run. The baseline drift must remain <10 µg over the entire temperature range to ensure sensor fidelity.

  • Atmosphere Control: Establish a high-purity Nitrogen ( N2​ ) purge at 60 mL/min over the sample and 40 mL/min over the balance.

  • Heating Profile: Hold isothermally at 25 °C for 10 minutes to stabilize the microbalance. Ramp from 25 °C to 600 °C at a constant heating rate of 10 °C/min.

  • Derivative Analysis: Plot the weight percent (TGA) and the derivative of weight percent (DTG) against temperature. Extract Td,5%​ from the TGA curve and Td,max​ from the DTG minimum.

Formulation Implications

Understanding the thermal unfolding and phase transitions of lipidic components is paramount, as specific nanostructural features directly affect delivery efficiency and endosomal escape [3]. Because 4-(Octylamino)pentan-1-ol has a Tm​ of 8.2 °C, it remains a viscous liquid at standard room temperature (20–25 °C). This is highly advantageous for microfluidic mixing, as it eliminates the need for high-temperature solvent heating, thereby protecting heat-sensitive payloads (like mRNA) from premature thermal degradation during the LNP self-assembly process.

Workflow Visualization

G A 4-(Octylamino) pentan-1-ol B DSC Analysis (Phase State) A->B Heat/Cool C TGA Analysis (Degradation) A->C Heat Ramp D Tm & Tg Metrics B->D E Thermal Limits (Td) C->E F LNP Formulation Optimization D->F Viscosity E->F Stability

Thermal characterization workflow of 4-(octylamino)pentan-1-ol for LNP formulation.

References

  • Title: Biophysical Characterization of Viral and Lipid-Based Vectors for Vaccines and Therapeutics with Light Scattering and Calorimetric Techniques Source: MDPI (Vaccines) URL: [Link]

  • Title: Biodegradable Poly(oxamide ester)s from Adipic Acid and Amino Alcohols with Different Chain Lengths: Synthesis, Characterization, and Properties Source: ACS Macromolecules URL: [Link]

  • Title: A Biopharmaceutical Perspective on Higher-Order Structure and Thermal Stability of mRNA Vaccines Source: ACS Molecular Pharmaceutics URL: [Link]

Foundational

role of 4-(Octylamino)pentan-1-ol as an ionizable lipid in drug delivery

An In-Depth Technical Guide: The Role of 4-(Octylamino)pentan-1-ol as an Ionizable Lipid in Advanced Drug Delivery Executive Summary The advent of RNA-based therapeutics, including siRNA and mRNA vaccines, has been large...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide: The Role of 4-(Octylamino)pentan-1-ol as an Ionizable Lipid in Advanced Drug Delivery

Executive Summary

The advent of RNA-based therapeutics, including siRNA and mRNA vaccines, has been largely enabled by sophisticated delivery systems.[1][2] Lipid nanoparticles (LNPs) have emerged as the leading platform for protecting and delivering these nucleic acid payloads into target cells.[3][4] At the heart of this technology are ionizable lipids, a class of synthetic molecules engineered to remain neutral at physiological pH and become positively charged in the acidic environment of the endosome. This pH-responsive behavior is the cornerstone of both efficient nucleic acid encapsulation and subsequent release into the cytoplasm.[5][] This guide provides a detailed examination of 4-(Octylamino)pentan-1-ol, a representative ionizable lipid, elucidating its mechanism, its role within the LNP architecture, and the experimental methodologies required for its successful implementation in a research and development setting.

The Critical Role of Ionizable Lipids in Nucleic Acid Delivery

Conventional cationic lipids, which carry a permanent positive charge, have been associated with cellular toxicity and rapid clearance from circulation.[5] Ionizable lipids were developed to overcome these limitations. Their defining characteristic is a pKa value typically engineered to be between 6.0 and 7.0, which allows for a clever pH-triggered "charge-switching" mechanism.[5]

  • At Physiological pH (~7.4): In the bloodstream, ionizable lipids are predominantly neutral. This neutrality is crucial for minimizing non-specific interactions with negatively charged cell membranes and blood components, thereby reducing toxicity and prolonging circulation time.[]

  • During LNP Formulation (Acidic pH ~4.0): In a low-pH buffer, the amine headgroup of the ionizable lipid becomes protonated, acquiring a positive charge. This allows for strong electrostatic interactions with the negatively charged phosphate backbone of nucleic acids (mRNA, siRNA), driving efficient encapsulation within the LNP core.[2][7]

  • Inside the Cell (Acidic Endosome, pH ~5.0-6.5): After an LNP is taken up by a cell via endocytosis, it is trafficked into an endosome. As the endosome matures, its internal pH drops.[8] This acidic environment again protonates the ionizable lipid, giving the LNP a net positive charge. This charge facilitates the disruption of the endosomal membrane, a critical step known as endosomal escape, allowing the nucleic acid cargo to be released into the cytoplasm where it can be translated (mRNA) or engage with the silencing machinery (siRNA).[3][][7]

A typical LNP formulation is a four-component system, with each lipid playing a distinct and synergistic role.[1][4][7]

ComponentExampleMolar % (Typical)Function
Ionizable Lipid 4-(Octylamino)pentan-1-ol 35-50%Encapsulates nucleic acid cargo and facilitates endosomal escape.[2][7]
Helper Phospholipid DSPC, DOPE10-20%Provides structural integrity to the nanoparticle and aids in membrane fusion.[1][4][9]
Sterol Lipid Cholesterol30-50%Enhances LNP stability, modulates membrane fluidity, and can promote endosomal escape.[2][10]
PEGylated Lipid PEG-DMG0.5-3%Forms a protective hydrophilic corona that prevents particle aggregation and reduces clearance by the immune system, increasing circulation time.[2][9]

4-(Octylamino)pentan-1-ol: A Structural Perspective

Chemical Identity:

  • CAS Number: 1511604-69-5[11]

  • Molecular Formula: C₁₃H₂₉NO[11]

  • Structure: Features a secondary amine headgroup and a terminal hydroxyl group (amino alcohol), connected to an eight-carbon (octyl) tail.

The structure of 4-(Octylamino)pentan-1-ol is integral to its function. The amino alcohol headgroup is a key motif found in several highly effective ionizable lipids, including those used in FDA-approved COVID-19 vaccines.[12] This headgroup is believed to enhance encapsulation efficiency and promote endosomal escape through favorable interactions.[12][13] The octyl tail provides the necessary hydrophobicity to drive self-assembly into a lipid nanoparticle structure and facilitate interaction with lipid membranes. The balance between the ionizable headgroup and the lipid tail is a critical determinant of the overall delivery efficiency and safety profile of the LNP.[14]

G cluster_neutral Physiological pH (7.4) - Neutral cluster_acidic Endosomal pH (<6.5) - Cationic neutral 4-(Octylamino)pentan-1-ol (Neutral Charge) acidic 4-(Octylamino)pentan-1-ol (Protonated, Positive Charge) neutral->acidic H⁺ (Acidification in Endosome) acidic->neutral H⁺ Removal (Return to Cytosol) G A 1. LNP Endocytosis B 2. Endosome Acidification (pH drops from 7.4 to <6.5) A->B C 3. Ionizable Lipid Protonation (Becomes Positively Charged) B->C D 4. Interaction with Anionic Endosomal Lipids C->D E 5. Endosomal Membrane Destabilization D->E F 6. Cytosolic Release of Nucleic Acid Cargo E->F

Caption: The mechanistic pathway of LNP-mediated endosomal escape.

Experimental Methodologies

The following protocols provide a standardized framework for the formulation and characterization of LNPs using 4-(Octylamino)pentan-1-ol.

Protocol 1: LNP Formulation via Microfluidic Mixing

Microfluidic mixing offers superior control over LNP properties, yielding consistent and reproducible results compared to traditional bulk mixing methods. [8][15] Materials:

  • Lipid Phase: 4-(Octylamino)pentan-1-ol, DSPC, Cholesterol, PEG-DMG dissolved in 200 proof ethanol.

  • Aqueous Phase: mRNA or siRNA dissolved in a low pH buffer (e.g., 25-50 mM sodium citrate, pH 4.0). [16]* Equipment: Microfluidic mixing device (e.g., NanoAssemblr), syringe pumps. [15][17] Procedure:

  • Prepare Lipid Stock Solutions: Dissolve each lipid (4-(Octylamino)pentan-1-ol, DSPC, Cholesterol, PEG-DMG) individually in ethanol to a known concentration (e.g., 10-20 mg/mL).

  • Create the Lipid Mix: In a glass vial, combine the lipid stock solutions to achieve a desired molar ratio (e.g., 50:10:38.5:1.5). Add ethanol to reach the final desired total lipid concentration.

  • Prepare the Aqueous Phase: Dissolve the nucleic acid (e.g., mRNA) in the citrate buffer to the target concentration.

  • Set up Microfluidic System: Load the lipid mix into one syringe and the aqueous nucleic acid solution into another. A typical flow rate ratio is 3:1 (Aqueous:Ethanol). [16]5. Mixing: Pump the two solutions through the microfluidic cartridge. The rapid mixing of the ethanol and aqueous phases causes a change in solvent polarity, leading to the self-assembly of the lipids around the nucleic acid, forming LNPs. [2]6. Dialysis: Dialyze the resulting LNP solution against phosphate-buffered saline (PBS), pH 7.4, for at least 2 hours to remove ethanol and raise the pH. [3][18]This step neutralizes the LNP surface charge for in vivo use.

Protocol 2: LNP Physicochemical Characterization

Thorough characterization is essential to ensure batch-to-batch consistency and predict biological performance. [19]

Parameter Technique Instrument Purpose Typical Values
Particle Size & PDI Dynamic Light Scattering (DLS) Zetasizer Determines the mean diameter and size distribution. PDI < 0.2 indicates a homogenous population. [15][20] 50-150 nm
Zeta Potential Electrophoretic Light Scattering (ELS) Zetasizer Measures surface charge. Should be near-neutral at pH 7.4. [3][20] -10 to +10 mV

| Encapsulation Efficiency | RiboGreen Assay | Fluorescence Plate Reader | Quantifies the amount of nucleic acid protected within the LNPs versus total nucleic acid. [15][21]| >90% |

Encapsulation Efficiency (EE) Procedure:

  • Prepare two sets of LNP samples.

  • To one set, add a lysis buffer (e.g., Triton X-100) to disrupt the LNPs and expose all encapsulated RNA.

  • Add the RiboGreen dye to both sets. This dye fluoresces upon binding to RNA.

  • Measure the fluorescence intensity (FI).

  • Calculate EE% = [(FI of lysed sample - FI of unlysed sample) / FI of lysed sample] x 100.

Protocol 3: In Vitro Transfection and Evaluation

In vitro assays are used to confirm the biological activity of the formulated LNPs.

Procedure (using mRNA encoding Luciferase):

  • Cell Culture: Plate target cells (e.g., HeLa, HEK293) in a 96-well plate and allow them to adhere overnight.

  • Transfection: Dilute the LNP-mRNA formulation in cell culture medium and add to the cells at various concentrations.

  • Incubation: Incubate the cells for a specified period (e.g., 6, 24, or 48 hours).

  • Assess Protein Expression:

    • Lyse the cells.

    • Add a luciferase assay reagent (e.g., Bright-Glo). [20] * Measure the resulting luminescence using a plate reader. Higher luminescence indicates more efficient mRNA delivery and protein translation.

  • Assess Cytotoxicity: Use a viability assay (e.g., CellTiter-Glo) in parallel to ensure the LNP formulation is not toxic to the cells.

G cluster_formulation 1. Formulation cluster_characterization 2. Characterization cluster_evaluation 3. Biological Evaluation A Prepare Lipid Mix (in Ethanol) C Microfluidic Mixing A->C B Prepare RNA (in Aqueous Buffer pH 4.0) B->C D Dialysis vs. PBS pH 7.4 C->D E Size & PDI (DLS) D->E F Zeta Potential (ELS) D->F G Encapsulation Efficiency (RiboGreen Assay) D->G H In Vitro Transfection (Luciferase Expression) D->H I In Vivo Studies (Animal Models) H->I

Caption: A comprehensive workflow for LNP development and testing.

Conclusion and Future Directions

Ionizable lipids like 4-(Octylamino)pentan-1-ol are indispensable components of modern nucleic acid delivery systems. Their pH-responsive nature provides an elegant solution to the dual challenges of safe systemic circulation and effective intracellular release. The methodologies outlined in this guide provide a robust framework for harnessing these lipids to develop potent LNP formulations for research and therapeutic applications.

The field continues to evolve rapidly, with a significant focus on developing next-generation ionizable lipids with improved biodegradability. [1][][22]Incorporating cleavable linkages (e.g., ester bonds) into the lipid structure can facilitate faster metabolism and clearance, enhancing the safety profile for therapies that may require chronic or repeated dosing. [3][]As our understanding of the structure-activity relationships deepens, the rational design of novel ionizable lipids will continue to drive the expansion of RNA-based medicine into new therapeutic areas. [14][22]

References

  • Understanding the key role of Ionizable Lipids in novel RNA-lipid nanoparticle therapies. (n.d.). Synthelis. [Link]

  • Ionizable lipids for your nucleic acid delivery research. (n.d.). Avanti Polar Lipids. [Link]

  • Aromatic Ionizable Lipids Enhance mRNA Delivery via Coordinating Multiple Mechanisms. (2026). American Chemical Society. [Link]

  • Development of Amino Acid-Modified Biodegradable Lipid Nanoparticles for siRNA Delivery. (n.d.). MDPI. [Link]

  • Plug-and-play assembly of biodegradable ionizable lipids for potent mRNA delivery and gene editing in vivo. (2025). bioRxiv. [Link]

  • Modular Design of Biodegradable Ionizable Lipids for Improved mRNA Delivery and Precise Cancer Metastasis Delineation In Vivo. (2023). Journal of the American Chemical Society. [Link]

  • Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education. (2025). bioRxiv. [Link]

  • Lipid nanoparticle mediated siRNA delivery for safe targeting of human CML in vivo. (n.d.). PMC. [Link]

  • mRNA lipid nanoparticle formulation, characterization and evaluation. (n.d.). Nature Protocols. [Link]

  • Lipid nanoparticles: Composition, formulation, and application. (n.d.). PMC. [Link]

  • mRNA lipid nanoparticle formulation, characterization and evaluation. (n.d.). PMC - NIH. [Link]

  • Preparation and Characterization of Lipid Nanoparticles Co-loaded With DNA and Nitro-Oleic Acid. (n.d.). PMC. [Link]

  • Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. (2025). MDPI. [Link]

  • Lipid Nanoparticle Delivery of siRNA to Silence Neuronal Gene Expression in the Brain. (2013). ScienceOpen. [Link]

  • Mechanistic insights into endosomal escape by sodium oleate-modified liposomes. (2024). Beilstein Journal of Nanotechnology. [Link]

  • Endosomal Escape and Nuclear Localization: Critical Barriers for Therapeutic Nucleic Acids. (2024). MDPI. [Link]

  • Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies. (2016). Frontiers. [Link]

  • In Vivo Endothelial Cell Gene Silencing by siRNA‐LNPs Tuned with Lipoamino Bundle Chemical and Ligand Targeting. (2026). ResearchGate. [Link]

  • Formulating & Characterizing Lipid Nanoparticles: Gene Delivery l Protocol Preview. (2022). JoVE. [Link]

  • In Vivo Endothelial Cell Gene Silencing by siRNA-LNPs Tuned with Lipoamino Bundle Chemical and Ligand Targeting. (2024). PubMed. [Link]

  • Preparation of Lipid Nanoparticles. (n.d.).
  • Lipids used for the formulation of lipid nanoparticles (LNPs). (2025). Bio-Synthesis Inc. [Link]

  • Structure–Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. (n.d.). PMC. [Link]

  • The role of lipid components in lipid nanoparticles for vaccines and gene therapy. (n.d.). PMC. [Link]

  • Endosomal escape of RNA therapeutics: How do we solve this rate-limiting problem? (n.d.). PMC. [Link]

  • Recent Advances in pH-Responsive Liposomes: Lessons Learnt and New Directions in Nanomedicine Development. (2025). MDPI. [Link]

  • Understanding structure activity relationships of Good HEPES lipids for lipid nanoparticle mRNA vaccine applications. (2023). PubMed. [Link]

  • The Biology of Endosomal Escape: Strategies for Enhanced Delivery of Therapeutics. (n.d.). PMC. [Link]

  • Liposomes with Water as a pH‐Responsive Functionality for Targeting of Acidic Tumor and Infection Sites. (n.d.). PMC. [Link]

  • Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics. (2024). Frontiers in Molecular Biosciences. [Link]

  • Strategies and mechanisms for endosomal escape of therapeutic nucleic acids. (2024). Open Access LMU. [Link]

  • pH-Sensitive Liposomes with Embedded 3-(isobutylamino)cholan-24-oic Acid: What Is the Possible Mechanism of Fast Cargo Release? (2023). MDPI. [Link]

  • pH-Responsive Liposomes for Targeted Detection of Pancreatic Adenocarcinoma Using MSOT. (2025). PubMed. [Link]

  • The pH-Responsive Liposomes—The Effect of PEGylation on Release Kinetics and Cellular Uptake in Glioblastoma Cells. (2022). MDPI. [Link]

  • Degradable cyclic amino alcohol ionizable lipids as vectors for potent influenza mRNA vaccines. (2025). ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Efficient Laboratory Synthesis of 4-(Octylamino)pentan-1-ol via Reductive Amination

Introduction and Strategic Rationale 4-(Octylamino)pentan-1-ol (CAS: 1511604-69-5) is a bifunctional molecule characterized by a secondary amine and a primary hydroxyl group[1]. Amino alcohols of this class are highly va...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Rationale

4-(Octylamino)pentan-1-ol (CAS: 1511604-69-5) is a bifunctional molecule characterized by a secondary amine and a primary hydroxyl group[1]. Amino alcohols of this class are highly valued in pharmaceutical research, frequently serving as versatile building blocks for active pharmaceutical ingredients (APIs) and as precursors for lipidoid materials used in nucleic acid delivery systems[2].

When designing a synthesis protocol for secondary amines, direct alkylation of a primary amine (e.g., reacting 4-amino-1-pentanol with 1-bromooctane) is generally avoided due to the high probability of over-alkylation, which yields difficult-to-separate tertiary amine byproducts. To ensure a self-validating, high-yield system, this protocol employs a reductive amination strategy.

By reacting 4-amino-1-pentanol (CAS: 927-55-9)[3] with octanal in the presence of sodium triacetoxyborohydride ( NaBH(OAc)3​ ), we achieve strict chemoselectivity. The causality behind this reagent choice is critical: the electron-withdrawing acetoxy groups on NaBH(OAc)3​ significantly reduce the nucleophilicity of the hydride. This prevents the premature reduction of the octanal into 1-octanol, allowing the aldehyde to first condense with the primary amine to form an intermediate imine, which is subsequently and selectively reduced to the target secondary amine.

Experimental Workflow

G N1 4-Amino-1-pentanol + Octanal N2 Imine Formation (DCM, rt, 1h) N1->N2 Mix N3 Reduction NaBH(OAc)3 (rt, 12h) N2->N3 Add Reductant N4 Quench & Extraction (Sat. NaHCO3 / DCM) N3->N4 Completion N5 Purification (Silica Gel, DCM:MeOH) N4->N5 Organic Layer N6 4-(Octylamino)pentan-1-ol (Pure Product) N5->N6 Isolate

Workflow for the reductive amination synthesis of 4-(Octylamino)pentan-1-ol.

Materials and Reagents

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent / MaterialCAS NumberEquivalentsAmountRole
4-Amino-1-pentanol 927-55-91.0 eq1.03 g (10 mmol)Primary amine precursor
Octanal 124-13-01.05 eq1.35 g (10.5 mmol)Aldehyde precursor
Sodium triacetoxyborohydride 56553-60-71.5 eq3.18 g (15 mmol)Chemoselective reducing agent
Dichloromethane (DCM) 75-09-2N/A40 mLReaction solvent
Glacial Acetic Acid (Optional)64-19-71.0 eq0.60 g (10 mmol)Catalyst (if reaction is sluggish)
Saturated NaHCO3​ (aq) 144-55-8N/A50 mLQuenching agent

Step-by-Step Synthesis Protocol

Phase 1: Imine Condensation
  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum under an inert argon or nitrogen atmosphere.

  • Solvent & Amine Addition: Charge the flask with 4-amino-1-pentanol (1.03 g, 10 mmol) and anhydrous dichloromethane (DCM, 20 mL). Begin stirring at room temperature (rt).

  • Aldehyde Addition: Slowly add octanal (1.35 g, 10.5 mmol) dropwise via syringe over 5 minutes.

  • Incubation: Allow the mixture to stir at room temperature for 1 to 2 hours. Mechanistic Insight: Pre-stirring allows the condensation reaction to reach equilibrium, forming the intermediate imine/iminium ion and releasing water, which prevents competing side reactions during the reduction phase.

Phase 2: Chemoselective Reduction
  • Reductant Addition: Cool the reaction flask to 0 °C using an ice-water bath. Add sodium triacetoxyborohydride (3.18 g, 15 mmol) in small portions over 10 minutes. Safety Note: NaBH(OAc)3​ is moisture sensitive; minimize atmospheric exposure during addition.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12–16 hours.

  • Monitoring: Monitor the reaction via TLC (Thin Layer Chromatography) using a mobile phase of DCM:MeOH (9:1) with a ninhydrin stain to confirm the disappearance of the primary amine.

Phase 3: Workup and Quenching
  • Quenching: Once the starting material is consumed, cool the mixture back to 0 °C and carefully quench the reaction by slowly adding 30 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ). Mechanistic Insight: The basic quench neutralizes any acetic acid byproducts and destroys unreacted hydride, ensuring the secondary amine is in its free-base form for extraction.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional DCM ( 3×20 mL).

  • Washing & Drying: Combine the organic layers and wash with brine (30 mL). Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Phase 4: Purification
  • Column Chromatography: Purify the crude oil via flash column chromatography on silica gel. Because the target is a polar amine, use a gradient elution starting from 100% DCM and slowly increasing to DCM:MeOH: NH4​OH (90:9:1). Mechanistic Insight: The addition of 1% ammonium hydroxide prevents the amine from streaking on the acidic silica gel, ensuring sharp elution bands.

  • Isolation: Pool the fractions containing the pure product (verified by TLC) and remove the solvent in vacuo to afford 4-(Octylamino)pentan-1-ol as a pale yellow to colorless viscous oil.

References

  • The Role of 4-Amino-1-pentanol in Pharmaceutical Synthesis.nbinno.com.
  • 1511604-69-5 | 4-(Octylamino)pentan-1-ol | BLD Pharm.bldpharm.com.
  • 4-Aminopentan-1-ol | C5H13NO | CID 95309 - PubChem.nih.gov.

Sources

Application

Application Note: Formulation of mRNA Lipid Nanoparticles Using 4-(Octylamino)pentan-1-ol

Target Audience: Formulation Scientists, RNA Therapeutics Researchers, and Drug Delivery Professionals Document Type: Advanced Application Note & Validated Protocol Executive Summary & Mechanistic Rationale The rapid cli...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Formulation Scientists, RNA Therapeutics Researchers, and Drug Delivery Professionals Document Type: Advanced Application Note & Validated Protocol

Executive Summary & Mechanistic Rationale

The rapid clinical validation of mRNA therapeutics has established lipid nanoparticles (LNPs) as the gold standard for extrahepatic and systemic nucleic acid delivery [1]. While traditional formulations rely heavily on tertiary amine-based ionizable lipids (e.g., DLin-MC3-DMA or SM-102), emerging research demonstrates that incorporating secondary amines and hydroxyl groups into lipidoids can significantly enhance mRNA expression and modulate tissue tropism [2].

4-(Octylamino)pentan-1-ol (CAS: 1511604-69-5) is a highly versatile lipidic building block featuring:

  • A Secondary Amine Core: Provides a distinct protonation profile. While bulk secondary amines typically exhibit higher pKa values, their incorporation into a highly hydrophobic LNP core shifts the apparent surface pKa to an optimal range (6.0–6.5) for endosomal escape.

  • An Octyl (C8) Hydrophobic Tail: Facilitates hydrophobic collapse and spontaneous self-assembly when mixed with aqueous buffers.

  • A Terminal Hydroxyl Group: Enhances hydrogen-bonding interactions with the polyanionic phosphate backbone of mRNA, stabilizing the internal core and improving the aqueous solubility of the lipid mixture during microfluidic mixing [3].

This application note provides a comprehensive, self-validating protocol for formulating mRNA-LNPs using 4-(Octylamino)pentan-1-ol as the primary ionizable lipid component, detailing the causality behind each experimental parameter.

Materials and Reagents

To ensure a self-validating system, all reagents must be RNase-free, and lipid stocks should be prepared in anhydrous ethanol to prevent premature hydrolysis or aggregation.

Lipid Phase Components
  • Ionizable Lipid: 4-(Octylamino)pentan-1-ol (MW: 215.38 g/mol )

  • Helper Lipid: DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

  • Structural Lipid: Cholesterol (Ovine, >99% purity)

  • Stealth Lipid: DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

Aqueous Phase Components
  • Nucleic Acid: CleanCap® Firefly Luciferase (FLuc) mRNA (or target mRNA)

  • Formulation Buffer: 50 mM Citrate Buffer, pH 4.0. (Causality: The acidic pH ensures that the secondary amine of 4-(Octylamino)pentan-1-ol is fully protonated prior to mixing, maximizing electrostatic complexation with the negatively charged mRNA).

  • Dialysis Buffer: 1x PBS, pH 7.4 (Calcium/Magnesium-free).

Optimal Formulation Ratios

Table 1: Standard Molar Ratios and N:P Calculation

ComponentFunctionMolar Ratio (%)Concentration in EtOH (mM)
4-(Octylamino)pentan-1-ol mRNA Complexation / Endosomal Escape50.012.5
DSPC Bilayer Stability / Helper Lipid10.02.5
Cholesterol Structural Integrity / Membrane Rigidity38.59.625
DMG-PEG2000 Circulation Time / Aggregation Prevention1.50.375

Note: The formulation is designed around an N:P ratio of 6:1 (Nitrogen from the ionizable lipid to Phosphate from the mRNA). This ratio provides a sufficient cationic charge to fully condense the mRNA while leaving a slight excess of lipid to form the protective outer shell.

Experimental Workflow & Visualization

The formulation relies on rapid microfluidic mixing to induce controlled precipitation. When the ethanol lipid stream intersects with the aqueous mRNA stream, the sudden increase in polarity forces the hydrophobic octyl chains to collapse inward, while the protonated secondary amines bind the mRNA.

Workflow LPhase Lipid Phase 4-(Octylamino)pentan-1-ol + Helper Lipids in EtOH Mix Microfluidic Mixing Flow Ratio 3:1 (Aq:EtOH) LPhase->Mix APhase Aqueous Phase mRNA in 50 mM Citrate Buffer (pH 4.0) APhase->Mix Assembly Electrostatic Assembly N:P Ratio = 6:1 Mix->Assembly Dialysis Dialysis & Buffer Exchange 1x PBS (pH 7.4) Assembly->Dialysis QC Quality Control DLS & RiboGreen Assay Dialysis->QC

Caption: Microfluidic formulation workflow for 4-(Octylamino)pentan-1-ol based mRNA LNPs.

Step-by-Step Formulation Protocol

Step 1: Preparation of the Aqueous Phase
  • Dilute the mRNA stock in 50 mM Citrate Buffer (pH 4.0) to a final concentration of 0.17 mg/mL.

  • Vortex gently and keep on ice. Validation Check: Verify the pH of the buffer precisely. A pH > 4.5 will result in incomplete protonation of the secondary amine, leading to poor encapsulation and large, polydisperse particles.

Step 2: Preparation of the Lipid Phase
  • Dissolve 4-(Octylamino)pentan-1-ol, DSPC, Cholesterol, and DMG-PEG2000 in anhydrous ethanol at the molar ratios specified in Table 1.

  • Ensure the total lipid concentration in ethanol is 25 mM.

  • Sonicate the lipid mixture in a water bath at 37°C for 2 minutes to ensure complete dissolution.

Step 3: Microfluidic Mixing
  • Load the Aqueous Phase and Lipid Phase into compatible syringes (e.g., BD Plastipak).

  • Connect the syringes to a microfluidic mixing platform (e.g., Precision NanoSystems Ignite or a custom staggered herringbone micromixer).

  • Set the Flow Rate Ratio (FRR) to 3:1 (Aqueous : Ethanol) .

  • Set the Total Flow Rate (TFR) to 12 mL/min . Causality: A high TFR ensures that the mixing time is shorter than the lipid assembly time (typically <3 milliseconds), forcing the formation of small, uniform nanoparticles rather than large liposomal aggregates.

  • Discard the first and last 0.2 mL of the output to avoid leading/trailing edge dilution effects.

Step 4: Buffer Exchange and Maturation
  • Immediately transfer the raw LNP suspension into a Slide-A-Lyzer™ Dialysis Cassette (10K MWCO).

  • Dialyze against 100 volumes of 1x PBS (pH 7.4) at 4°C for 18 hours, changing the buffer once after 4 hours. Causality: Dialysis removes ethanol and raises the pH to 7.4. At this pH, the secondary amine of 4-(Octylamino)pentan-1-ol becomes deprotonated (neutral), locking the LNP structure in place and preventing systemic toxicity upon in vivo administration.

Endosomal Escape Mechanism

The efficacy of 4-(Octylamino)pentan-1-ol relies on its ability to disrupt the endosomal membrane after cellular uptake. The secondary amine acts as a "proton sponge" and a structural disruptor [4].

Mechanism Uptake 1. Endocytosis LNP enters target cell Acid 2. Endosomal Acidification pH drops to ~5.5 Uptake->Acid Proton 3. Amine Protonation Secondary amine gains H+ Acid->Proton Bind 4. Membrane Interaction Electrostatic binding to anionic lipids Proton->Bind Phase 5. Hexagonal Phase Transition Bilayer disruption Bind->Phase Release 6. Cytosolic Release mRNA escapes to cytosol Phase->Release

Caption: Mechanism of endosomal escape driven by 4-(Octylamino)pentan-1-ol protonation.

Physicochemical Characterization & Quality Control

A self-validating protocol requires strict QC checkpoints. Evaluate the LNPs using Dynamic Light Scattering (DLS) and the Quant-iT™ RiboGreen assay.

Table 2: Expected Physicochemical Release Criteria

ParameterAnalytical MethodTarget SpecificationCorrective Action if Failed
Z-Average Size DLS (Malvern Zetasizer)70 – 95 nmIncrease TFR during mixing; check ethanol purity.
Polydispersity (PDI) DLS< 0.15Ensure rapid mixing; filter mRNA stock (0.22 µm) before use.
Encapsulation Efficiency RiboGreen Assay (Triton X-100)> 90%Lower Citrate buffer pH to 3.5 to force complete amine protonation.
Apparent pKa TNS Fluorescence Assay6.0 – 6.8Adjust the molar ratio of 4-(Octylamino)pentan-1-ol vs. DSPC.

Troubleshooting & Optimization (E-E-A-T Insights)

  • Issue: LNPs precipitate immediately upon mixing.

    • Causality: The hydroxyl group on the pentanol chain can engage in excessive hydrogen bonding if the local concentration of mRNA is too high, leading to macroscopic flocculation.

    • Solution: Decrease the absolute concentration of mRNA in the aqueous phase to 0.10 mg/mL and maintain the 3:1 FRR.

  • Issue: Poor in vitro transfection despite high encapsulation (>90%).

    • Causality: The LNPs may be too stable at endosomal pH. If the secondary amine environment is overly shielded by cholesterol, the lamellar-to-hexagonal phase transition is delayed.

    • Solution: Substitute 10% of the Cholesterol with a helper lipid that promotes membrane curvature, such as DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine), which synergizes with the octyl chain to enhance endosomal membrane disruption.

References

  • Cullis, P. R., et al. "Throughput-scalable manufacturing of SARS-CoV-2 mRNA lipid nanoparticle vaccines." Proceedings of the National Academy of Sciences (PNAS).[Link]

  • Qiu, M., et al. "Partially Epoxylated Lipidoids with Tertiary and Secondary Amines for Messenger RNA Transfection." ResearchGate / Advanced Materials.[Link]

  • Dong, Y., et al. "Endosomal escape: A bottleneck for LNP-mediated therapeutics." Proceedings of the National Academy of Sciences (PNAS).[Link]

  • Peer, D., et al. "Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery." National Institutes of Health (NIH PMC).[Link]

Method

Application Note: Advanced Applications of 4-(Octylamino)pentan-1-ol in Ionizable Lipidoid Synthesis for Targeted mRNA Delivery

Target Audience: Researchers, Formulation Scientists, and Gene Therapy Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOPs) Executive Summary The rapid clinical v...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Gene Therapy Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Executive Summary

The rapid clinical validation of Lipid Nanoparticles (LNPs) has driven the demand for novel, highly efficient ionizable lipids. 4-(Octylamino)pentan-1-ol (CAS: 1511604-69-5) is a highly versatile secondary amino-alcohol precursor that serves as a critical building block for the synthesis of next-generation ionizable lipidoids. By leveraging its unique structural motifs—a hydrophobic octyl chain, a hydrogen-bond-donating pentanol branch, and a reactive secondary amine—researchers can synthesize highly potent, multi-tailed tertiary amino-alcohol lipidoids. This application note details the mechanistic rationale, synthesis protocols, and formulation strategies for utilizing 4-(Octylamino)pentan-1-ol in targeted mRNA delivery systems.

Mechanistic Grounding: The Structure-Function Relationship

The efficacy of an LNP is fundamentally dictated by the chemical structure of its ionizable lipid component. 4-(Octylamino)pentan-1-ol provides a superior architectural foundation for lipidoid synthesis due to three causal factors:

  • Precise pKa Tuning via Tertiary Amine Formation: The secondary amine core allows for a controlled, single-step nucleophilic addition (e.g., epoxide ring-opening). The resulting tertiary amine typically exhibits an acid dissociation constant (pKa) between 6.0 and 6.5. This ensures the LNP remains neutrally charged in systemic circulation (minimizing protein opsonization and toxicity) while rapidly protonating within the acidic endosome (pH ~5.5) to trigger membrane fusion[1].

  • Enhanced mRNA Complexation via Hydroxyl Moieties: The native hydroxyl group on the pentanol chain, combined with secondary hydroxyls generated during epoxide ring-opening, provides robust hydrogen-bonding capabilities. This stabilizes the internal LNP architecture by interacting directly with the aqueous interface and the polyanionic phosphate backbone of the mRNA cargo[2].

  • Endosomal Escape Causality: Upon endocytosis, the acidification of the endosome protonates the lipidoid. The localized cationic charge interacts electrostatically with endogenous anionic endosomal lipids (e.g., bis(monoacylglycero)phosphate). This interaction drives a phase transition from a stable lamellar bilayer to a disruptive inverted hexagonal (H_II) phase, physically fracturing the endosomal membrane and releasing the mRNA into the cytosol for translation[1].

G A LNP Cellular Uptake (Endocytosis) B Endosome Acidification (pH drops to ~5.5) A->B C Protonation of Lipidoid (Tertiary Amine pKa ~6.5) B->C H+ Influx D Electrostatic Interaction (LNP & Endosomal Membrane) C->D E Membrane Destabilization (Hexagonal Phase Formation) D->E F Cytosolic Release of mRNA Cargo E->F Translation

Caption: Mechanistic pathway of lipidoid-mediated endosomal escape driven by pH-dependent protonation.

Protocol 1: Synthesis of Tertiary Amino-Alcohol Lipidoids

This self-validating protocol describes the synthesis of a branched ionizable lipidoid via the ring-opening reaction of 4-(Octylamino)pentan-1-ol with a terminal epoxide (e.g., 1,2-epoxydodecane). The elevated temperature drives the nucleophilic attack of the secondary amine on the less sterically hindered terminal carbon of the epoxide[2],[1].

Materials Required:
  • Amine Precursor: 4-(Octylamino)pentan-1-ol (1.0 equivalent)

  • Lipid Tail Precursor: 1,2-epoxydodecane (1.2 equivalents)

  • Solvent: Absolute Ethanol (minimal volume)

  • Equipment: Teflon-sealed glass reaction vials, magnetic stirrer, heating block, Flash Chromatography system (Silica gel).

Step-by-Step Methodology:
  • Reaction Assembly: In a 20 mL Teflon-sealed glass vial, dissolve 1.0 mmol of 4-(Octylamino)pentan-1-ol in 2.0 mL of absolute ethanol.

  • Reagent Addition: Add 1.2 mmol of 1,2-epoxydodecane to the mixture. Causality: A slight stoichiometric excess of the epoxide ensures complete conversion of the secondary amine to the tertiary amine.

  • Thermal Activation: Seal the vial and heat the mixture at 80°C with continuous magnetic stirring (600 rpm) for 48 hours.

  • Solvent Evaporation: Cool the reaction to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude mixture via flash column chromatography using a gradient of Dichloromethane (DCM) and Methanol (MeOH) containing 1% NH₄OH (from 100:0 to 90:10 DCM:MeOH).

  • Validation (QC): Verify the product structure and purity (>95%) using ¹H-NMR (CDCl₃) and LC-MS. The disappearance of the secondary amine proton signal and the appearance of complex multiplet signals from the newly incorporated dodecyl chain confirm successful synthesis.

G A 4-(Octylamino)pentan-1-ol (Secondary Amine) C Tertiary Amino-Alcohol Ionizable Lipidoid A->C Ring-Opening Reaction B Lipid Tail Precursor (1,2-Epoxydodecane) B->C D Microfluidic Mixing (Helper Lipids + mRNA) C->D Formulation E Targeted mRNA-LNP D->E Self-Assembly

Caption: Workflow from chemical synthesis of the lipidoid to microfluidic LNP formulation.

Protocol 2: Microfluidic Formulation of mRNA-LNPs

To achieve uniform particle size and high encapsulation efficiency, the synthesized lipidoid must be formulated using microfluidic nanoprecipitation. Rapid mixing of an ethanol-lipid phase with an acidic aqueous mRNA phase forces the lipids to precipitate and self-assemble around the electrostatically trapped mRNA[3].

Step-by-Step Methodology:
  • Aqueous Phase Preparation: Dilute the target mRNA in 50 mM Citrate Buffer (pH 4.0) to a final concentration of 0.2 mg/mL. Causality: The pH of 4.0 is significantly below the pKa of the synthesized lipidoid (~6.5), ensuring the lipid is fully protonated and positively charged for rapid electrostatic binding to the polyanionic mRNA.

  • Lipid Phase Preparation: Dissolve the synthesized Ionizable Lipidoid, DSPC, Cholesterol, and DMG-PEG2000 in absolute ethanol at a molar ratio of 50 : 10 : 38.5 : 1.5 . The total lipid concentration should be adjusted to achieve an Nitrogen-to-Phosphate (N/P) ratio of 6:1.

  • Microfluidic Mixing: Load the aqueous and lipid phases into sterile syringes. Process through a microfluidic mixer (e.g., Precision NanoSystems Ignite) at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Ethanol) and a Total Flow Rate (TFR) of 12 mL/min.

  • Dialysis: Immediately transfer the formulated LNPs into a 20 kDa MWCO dialysis cassette. Dialyze against 1X PBS (pH 7.4) at 4°C for 18 hours to remove ethanol and neutralize the pH.

  • Validation (QC):

    • Measure particle size and polydispersity index (PDI) via Dynamic Light Scattering (DLS). Acceptable criteria: Size < 100 nm, PDI < 0.2.

    • Determine encapsulation efficiency using a RiboGreen assay. Acceptable criteria: > 90% encapsulation.

Protocol 3: Selective Organ Targeting (SORT) Integration

While standard LNPs naturally accumulate in the liver via Apolipoprotein E (ApoE) adsorption, the formulation can be systematically engineered to target extrahepatic tissues by integrating Selective Organ Targeting (SORT) molecules[4],[3]. The addition of specific charged lipids alters the LNP's internal charge and surface pKa, dictating the specific serum protein corona formed in vivo, which redirects the LNPs via receptor-mediated endocytosis[3].

SORT Modification Methodology:
  • Liver Targeting (Default): Utilize the baseline formulation (Protocol 2).

  • Lung Targeting: Supplement the lipid phase with a permanently cationic lipid, such as DOTAP (1,2-dioleoyl-3-trimethylammonium-propane). Adjust the formulation so DOTAP constitutes 50% molar ratio of the total lipid content.

  • Spleen Targeting: Supplement the lipid phase with a permanently anionic lipid, such as 18PA (1,2-dioleoyl-sn-glycero-3-phosphate). Adjust the formulation so 18PA constitutes 30% molar ratio of the total lipid content.

Quantitative Data Summary: LNP Physicochemical Properties
Target OrganSORT Molecule AddedMolar % of SORTExpected Size (nm)Expected PDISurface Charge (Zeta Potential)Primary Mechanism of Tropism
Liver None (Baseline)0%70 - 85 nm< 0.15Near Neutral (~ -2 mV)ApoE-mediated endocytosis by hepatocytes
Lung DOTAP (Cationic)50%90 - 110 nm< 0.20Highly Positive (> +25 mV)Adsorption of distinct serum proteins; vascular entrapment
Spleen 18PA (Anionic)30%80 - 100 nm< 0.15Highly Negative (< -20 mV)Phagocytosis by specialized antigen-presenting cells

Table 1: Formulation parameters and expected physicochemical outcomes for SORT-modified LNPs utilizing 4-(Octylamino)pentan-1-ol derived lipidoids.

References

  • Fenton, O. S., et al. "Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent In Vivo mRNA Delivery." Advanced Materials 28.15 (2016): 2939-2943. URL:[Link]

  • Dong, Y., et al. "Lipopeptide nanoparticles for potent and selective siRNA delivery in rodents and nonhuman primates." Proceedings of the National Academy of Sciences 111.11 (2014): 3955-3960. URL:[Link]

  • Cheng, Q., et al. "Selective organ targeting (SORT) nanoparticles for tissue-specific mRNA delivery and CRISPR–Cas gene editing." Nature Nanotechnology 15.4 (2020): 313-320. URL:[Link]

  • Dilliard, S. A., et al. "On the mechanism of tissue-specific mRNA delivery by selective organ targeting nanoparticles." Proceedings of the National Academy of Sciences 118.52 (2021): e2109256118. URL:[Link]

Sources

Application

In-Depth Application Note: In Vitro Cell Culture Dosage and Concentration Guidelines for 4-(Octylamino)pentan-1-ol

Executive Summary & Mechanistic Rationale 4-(Octylamino)pentan-1-ol (CAS: 1511604-69-5) is a synthetic aliphatic amino alcohol characterized by a highly lipophilic octyl chain coupled with a polar pentanol backbone and a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

4-(Octylamino)pentan-1-ol (CAS: 1511604-69-5) is a synthetic aliphatic amino alcohol characterized by a highly lipophilic octyl chain coupled with a polar pentanol backbone and a secondary amine. In pharmaceutical and bioengineering contexts, molecules of this class are frequently investigated as building blocks for ionizable lipids in lipid nanoparticles (LNPs), experimental anti-parasitic agents, or novel cytotoxic therapeutics[1].

When dosing amphiphilic amino alcohols in vitro, researchers must account for their surfactant-like behavior. The lipophilic tail drives partitioning into cellular lipid bilayers, while the basic amine group promotes lysosomotropism (accumulation in acidic organelles). At sub-lethal concentrations, these molecules can modulate cell signaling or act as delivery vectors; however, at higher concentrations, they alter membrane fluidity, disrupt cellular integrity, and induce acute cytotoxicity[2].

This application note provides field-proven, self-validating protocols for establishing accurate in vitro dosage guidelines, grounded in the ISO 10993-5 standards for in vitro cytotoxicity[3].

Causality in Experimental Design: The Serum and Solvent Conundrum

Two critical factors dictate the in vitro behavior of 4-(Octylamino)pentan-1-ol:

  • Serum Protein Binding: Lipophilic amino alcohols readily bind to bovine serum albumin (BSA) and other proteins present in Fetal Bovine Serum (FBS). Consequently, the total concentration dosed into the media is significantly higher than the free (biologically active) concentration[3]. Assays performed in serum-free media will exhibit drastically lower IC 50​ values than those in 10% FBS.

  • Vehicle Toxicity: Due to its lipophilicity, 4-(Octylamino)pentan-1-ol requires Dimethyl Sulfoxide (DMSO) for initial solubilization. However, DMSO itself alters cell membrane permeability and is cytotoxic at concentrations >0.5% v/v[3]. Maintaining strict vehicle limits is paramount to prevent confounding synergistic toxicity.

Recommended Dosage & Concentration Guidelines

The following concentration ranges are recommended as starting points for in vitro assays using standard mammalian cell lines (e.g., L929 fibroblasts, A549 lung adenocarcinoma, or HeLa cells)[4][5].

Assay ObjectiveRecommended Concentration RangeIncubation TimeAnalytical Target
Broad Cytotoxicity Screening 1 µM – 500 µM (Logarithmic scale)24h – 72hIC 50​ determination, acute membrane lysis[4].
Mechanistic / Signaling Studies 0.1 µM – 10 µM (Sub-lethal, < IC 10​ )1h – 24hPathway modulation, lysosomal trapping, apoptosis[6].
LNP Encapsulation (In Vitro Delivery) 10 ng/mL – 1 µg/mL (mRNA equivalent)4h – 48hTransfection efficiency, endosomal escape.
Vehicle Control (DMSO) ≤ 0.5% v/v (Strict maximum) Matches TreatmentBaseline viability normalization[3].

Mandatory Visualizations

Mechanistic Pathway of Lipophilic Amino Alcohols

Pathway Compound 4-(Octylamino)pentan-1-ol (Amphiphilic Molecule) Membrane Lipid Bilayer Partitioning (Hydrophobic Tail) Compound->Membrane Lysosome Lysosomotropism (Amine Protonation at low pH) Compound->Lysosome Disruption Membrane Fluidity Alteration & Organelle Stress Membrane->Disruption Lysosome->Disruption Toxicity Cytotoxicity / Apoptosis (Cell Death) Disruption->Toxicity

Caption: Cellular interaction and toxicity pathway of amphiphilic amino alcohols.

ISO 10993-5 Compliant Cytotoxicity Workflow

Workflow Start Seed Cells (e.g., L929) 1x10^4 cells/well in 96-well plate Incubate 24h Incubation (37°C, 5% CO2) Start->Incubate Treat Compound Exposure (24h, 48h, or 72h) Incubate->Treat Stock Prepare 100 mM Stock in 100% DMSO Dose Serial Dilution in Media (Ensure DMSO ≤ 0.5%) Stock->Dose Dose->Treat Assay Add MTT or CellTiter-Glo Reagent Treat->Assay Read Quantify Absorbance/ Luminescence Assay->Read

Caption: Step-by-step in vitro cytotoxicity screening workflow.

Step-by-Step Experimental Protocols

Protocol A: Stock Solution Preparation & Handling

Self-Validating Rationale: Amphiphilic compounds can form micelles or precipitate if introduced directly into aqueous media. Pre-dissolution in a polar aprotic solvent ensures monomeric dispersion.

  • Weighing: Accurately weigh 4-(Octylamino)pentan-1-ol using a microbalance. Due to its potential hygroscopic or viscous nature, handle in a low-humidity environment.

  • Primary Stock: Dissolve the compound in 100% sterile, cell-culture grade DMSO to create a 100 mM master stock . Vortex vigorously for 2 minutes.

  • Storage: Aliquot the master stock into single-use amber vials (to prevent repeated freeze-thaw cycles) and store at -20°C.

  • Intermediate Dilution: Prepare a 10X intermediate stock in culture media immediately prior to treating the cells. Crucial Step: Add the DMSO stock dropwise to the media while vortexing to prevent localized precipitation.

Protocol B: ISO 10993-5 Compliant Dose-Response Profiling (MTT Assay)

Self-Validating Rationale: The MTT assay measures mitochondrial metabolic activity. Including a positive control (e.g., 10% DMSO or Triton X-100) and a vehicle control ensures assay dynamic range and isolates the compound's specific toxicity[3][4].

  • Cell Seeding:

    • Harvest L929 or A549 cells at 80% confluency[4][5].

    • Seed at a density of 1×104 cells/well in a 96-well flat-bottom tissue culture plate (100 µL/well).

    • Incubate for 24 hours at 37°C, 5% CO 2​ to allow for cellular adhesion and log-phase growth.

  • Treatment Preparation:

    • Prepare serial dilutions of 4-(Octylamino)pentan-1-ol in complete media (e.g., DMEM + 10% FBS).

    • Target concentrations: 500, 250, 125, 62.5, 31.2, 15.6, 7.8, 3.9, 1.9, and 0 µM.

    • Quality Control: Ensure the final DMSO concentration in all wells, including the vehicle control, is exactly 0.5% v/v[3].

  • Exposure:

    • Aspirate the old media from the 96-well plate.

    • Gently add 100 µL of the compound-containing media to the respective wells (minimum of n=3 technical replicates per concentration)[3].

    • Incubate for 24, 48, or 72 hours depending on the study objective[5].

  • MTT Addition & Readout:

    • Add 10 µL of MTT reagent (5 mg/mL in PBS) directly to each well.

    • Incubate for 2 to 4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

    • Add 100 µL of Solubilization Solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO) to dissolve the crystals.

    • Read absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Normalize absorbance values to the vehicle control (set as 100% viability).

    • Use non-linear regression (curve fit) in software like GraphPad Prism to calculate the IC 50​ . According to ISO 10993-5, a viability reduction to < 70% classifies the concentration as cytotoxic[4].

References

  • ISO 10993-5:2009(E) - Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. NHISO. Available at: [Link]

  • ISO 10993-5 Cytotoxicity Test. Tecolab Global. Available at: [Link]

  • In vitro cytotoxicity of β amino alcohols on different human cell lines. ResearchGate. Available at:[Link]

  • Eugenol β-Amino/β-Alkoxy Alcohols with Selective Anticancer Activity. PMC - NIH. Available at: [Link]

  • The in vitro activity of fatty diamines and amino alcohols against mixed amastigote and trypomastigote Trypanosoma cruzi forms. PMC - NIH. Available at: [Link]

Sources

Method

Application Note: A Protocol for the Formulation and Characterization of 4-(Octylamino)pentan-1-ol-Loaded Polymeric Micelles

Introduction and Scope Polymeric micelles have emerged as a leading platform in advanced drug delivery, prized for their ability to enhance the solubility and bioavailability of poorly water-soluble therapeutic agents.[1...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Scope

Polymeric micelles have emerged as a leading platform in advanced drug delivery, prized for their ability to enhance the solubility and bioavailability of poorly water-soluble therapeutic agents.[1][2] These self-assembled nanostructures, typically under 100 nm, are formed from amphiphilic block copolymers and possess a dual-compartment architecture: a hydrophobic core that encapsulates lipophilic drugs and a hydrophilic shell that confers aqueous stability and prolongs circulation time.[3][4]

This document provides a comprehensive, field-tested protocol for the incorporation of 4-(Octylamino)pentan-1-ol, a molecule with significant hydrophobic character owing to its octyl chain, into a stable polymeric micelle formulation. The guidance herein is tailored for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying scientific rationale to ensure robust and reproducible outcomes. We will detail the widely-used thin-film hydration method and outline a complete workflow for the subsequent physicochemical characterization of the resulting drug-loaded micelles.

Rationale and Method Selection

The successful encapsulation of a therapeutic agent is fundamentally dependent on the physicochemical properties of both the drug and the chosen block copolymer.[5] Given the predicted low aqueous solubility of 4-(Octylamino)pentan-1-ol, selecting an appropriate formulation strategy is critical.

2.1 Choice of Polymer: PEG-b-PCL

For this protocol, we recommend an amphiphilic diblock copolymer such as Poly(ethylene glycol)-block-poly(ε-caprolactone) (PEG-b-PCL).

  • Rationale: The hydrophobic PCL block forms the micellar core, creating a favorable environment for encapsulating the hydrophobic octyl group of 4-(Octylamino)pentan-1-ol.[6] The hydrophilic PEG block forms the corona, providing a "stealth" effect that helps evade clearance by the reticuloendothelial system, thereby extending in vivo circulation.[7] Both PEG and PCL are biocompatible and biodegradable, making them highly suitable for drug delivery applications.

2.2 Choice of Formulation Method: Thin-Film Hydration

Several methods exist for preparing polymeric micelles, including direct dissolution, dialysis, and solvent evaporation.[8][9] We have selected the thin-film hydration method for this protocol due to its simplicity, efficiency, and high encapsulation rates for hydrophobic compounds.[10][11]

  • Causality: This technique involves co-dissolving the amphiphilic block copolymer and the hydrophobic drug in a common volatile organic solvent.[3] Subsequent evaporation of the solvent leaves a thin, homogeneous film of the drug-polymer mixture. This ensures intimate mixing at the molecular level. When this film is hydrated with an aqueous solution, the amphiphilic copolymers spontaneously self-assemble into core-shell micelles, entrapping the drug within the hydrophobic core.[8] This thermodynamically driven process is highly effective for compounds that are not readily soluble in water.

Materials and Equipment

3.1 Reagents and Consumables

  • 4-(Octylamino)pentan-1-ol

  • Poly(ethylene glycol)-block-poly(ε-caprolactone) (PEG-b-PCL) (e.g., Mn PEG: 5,000 Da, Mn PCL: 5,000 Da)

  • Chloroform or Dichloromethane (DCM), HPLC grade

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Ultrapure water (18.2 MΩ·cm)

  • Dialysis tubing (MWCO 3.5-5 kDa)

  • Syringe filters (0.45 µm, PTFE)

3.2 Equipment

  • Rotary evaporator

  • Water bath sonicator

  • Analytical balance

  • Magnetic stirrer and stir bars

  • Round-bottom flasks (50 mL)

  • Glass vials

  • Dynamic Light Scattering (DLS) instrument

  • Transmission Electron Microscope (TEM)

  • High-Performance Liquid Chromatography (HPLC) system with UV detector or equivalent

Experimental Protocols

This section is divided into two primary phases: the formulation of the drug-loaded micelles and their subsequent characterization to validate the formulation's quality and integrity.

Phase 1: Formulation via Thin-Film Hydration

This protocol details the steps to prepare a 1 mg/mL solution of 4-(Octylamino)pentan-1-ol-loaded micelles.

Step-by-Step Protocol:

  • Dissolution: Accurately weigh 10 mg of PEG-b-PCL and 1 mg of 4-(Octylamino)pentan-1-ol. Transfer both to a 50 mL round-bottom flask.

  • Solvent Addition: Add 5 mL of chloroform (or DCM) to the flask. Swirl gently to completely dissolve both the polymer and the drug, resulting in a clear solution.

  • Film Formation: Connect the flask to a rotary evaporator. Set the water bath temperature to 35-40°C. Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. Continue until a thin, uniform, and transparent film is formed on the inner wall of the flask.

    • Expert Insight: A uniform film is crucial for achieving a homogenous micelle population upon hydration. Avoid forming clumps or droplets.

  • Vacuum Drying: Further dry the film under high vacuum for at least 2 hours to remove any residual organic solvent.

  • Hydration: Add 10 mL of pre-warmed (60°C) PBS (pH 7.4) to the flask containing the drug-polymer film.[10]

  • Micelle Formation: Agitate the flask gently at 60°C for 30-60 minutes. The film will gradually dissolve, and the solution will become slightly opalescent as the micelles self-assemble.

    • Mechanism Note: Heating above the glass transition temperature of the core-forming block (PCL) increases polymer chain mobility, facilitating more efficient drug encapsulation and micelle formation.

  • Purification: To remove any un-encapsulated drug, filter the micellar solution through a 0.45 µm syringe filter. For more rigorous purification of any free drug that may be in solution, dialysis can be performed against PBS.

G cluster_prep Phase 1: Thin-Film Hydration Workflow A 1. Co-dissolve Polymer & 4-(Octylamino)pentan-1-ol in Organic Solvent B 2. Form Thin Film via Rotary Evaporation A->B Complete Dissolution C 3. Remove Residual Solvent (High Vacuum) B->C Solvent Removed D 4. Hydrate Film with Aqueous Buffer (e.g., PBS) C->D Dry Film E 5. Agitate/Heat to Promote Self-Assembly D->E Hydration Medium Added F 6. Drug-Loaded Polymeric Micelles Formed E->F Spontaneous Assembly G cluster_micelle Structure of a Drug-Loaded Polymeric Micelle Core Hydrophobic Core (PCL Chains) Shell Hydrophilic Shell (PEG Chains) Medium Aqueous Environment (e.g., PBS) Shell->Medium Interface Drug 4-(Octylamino) pentan-1-ol

Caption: Diagram of a micelle with the drug in its hydrophobic core.

Alternative Encapsulation Methods

While thin-film hydration is robust, other methods may be suitable depending on specific experimental needs.

  • Solvent Evaporation/Emulsion Method: In this technique, the polymer and drug are dissolved in a water-immiscible organic solvent, which is then emulsified in an aqueous phase. [6][8]Evaporation of the organic solvent leads to micelle formation. This can be advantageous for scaling up production. [12][13]* Dialysis Method: The polymer and drug are dissolved in a water-miscible organic solvent (e.g., DMSO, DMF). [5]This solution is then dialyzed against water or buffer. The gradual replacement of the organic solvent with water induces the self-assembly of the copolymers into micelles. This method often yields micelles with a very uniform size distribution but can be time-consuming. [8]

References

  • From Conventional to Next-Generation Strategies: Recent Advances in Polymeric Micelle Preparation for Drug Delivery - PMC. (2025, October 21).
  • A Comprehensive Review on Polymeric Micelles. (2020, March 18). International Journal of Pharmaceutical Research.
  • A Review of Polymeric Micelles and Their Applic
  • Critical micelle concentration (CMC)
  • Determining the Critical Micelle Concentration of Surfactants by a Simple and Fast Titration Method. (2019, November 11).
  • Methods to Determine Critical Micelle Concentration (CMC). (2025, January 04). Alfa Chemistry.
  • Micelle preparation methods: (1) simple dissolution (2) dialysis, (3)...
  • A REVIEW ON POLYMERIC MICELLES. IJNRD.
  • Critical micelle concentr
  • Encapsulation of hydrophobic drugs in polymeric micelles through co-solvent evaporation: the effect of solvent composition on micellar properties and drug loading. (2007, February 1). PubMed.
  • Substrate-Assisted Visualization of Surfactant Micelles via Transmission Electron Microscopy - PMC. (2019, April 11).
  • High Drug Loading and Sub-Quantitative Loading Efficiency of Polymeric Micelles Driven by Donor–Receptor Coordin
  • Surfactant micelle characterization using dynamic light scattering.
  • MIXED MICELLE FORM
  • Development and structural analysis of dual-thermo-responsive self-assembled zwitterionic micelles. (2022, April 8). The Royal Society of Chemistry.
  • Polymeric Micelles: A Novel Approach towards Nano-Drug Delivery System. (2021, November 30). Biosciences Biotechnology Research Asia.
  • Cryogenic Transmission Electron Microscopy (Cryo-TEM) of Micelles and Vesicles Formed in Water by Poly(ethylene oxide)-Based Block Copolymers. (2002, March 5).
  • MULTI-DRUG LOADED POLYMERIC MICELLES FOR SIMULTANEOUS DELIVERY OF POORLY SOLUBLE ANTICANCER DRUGS - PMC.
  • Drug loading of polymeric micelles. (2013, February 15). PubMed.
  • High Drug Loading and Sub-Quantitative Loading Efficiency of Polymeric Micelles Driven by Donor-Receptor Coordination Interactions. (2018, January 31). PubMed.
  • Polymeric micelle systems exploit block copolymers for the delivery of therapeutic compounds such as small molecule drugs, proteins, and nucleic acids. Kinam Park.
  • Development and characterization of a copolymeric micelle containing soluble and insoluble model drugs. (2023, May 25). PLOS One.
  • WO2003082303A1 - Polymeric micelle formulations of hydrophobic compounds and methods.
  • Substrate-Assisted Visualization of Surfactant Micelles via Transmission Electron Microscopy. (2019, April 10). Frontiers.
  • Determination of particle size using dynamic light sc
  • Formulation and Evaluation of Polymeric Micells Loaded With Antidiabetic Drug. (2025, August 15). Asian Journal of Pharmaceutical Research and Development.
  • Construction of Dimeric Drug-Loaded Polymeric Micelles with High Loading Efficiency for Cancer Therapy. (2019, April 22). MDPI.
  • Preparation of microspheres by the solvent evapor
  • Solvent Evaporation Induced Micelle Assembly for Continuous Mesoporous Amorphous Metal–Organic Framework Films. (2025, October 27).
  • Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-(Octylamino)pentan-1-ol

Welcome to the dedicated technical support guide for the synthesis of 4-(Octylamino)pentan-1-ol. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize th...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support guide for the synthesis of 4-(Octylamino)pentan-1-ol. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and troubleshoot common issues encountered during this procedure. My goal is to provide you with actionable insights and evidence-based solutions to enhance your reaction yields and purity.

Introduction to the Synthesis

The synthesis of 4-(Octylamino)pentan-1-ol, a secondary amino alcohol, is most commonly achieved through the reductive amination of 4-oxopentan-1-ol (also known as 4-hydroxypentan-2-one) with octylamine. This process involves the formation of an intermediate imine or enamine, which is then reduced in situ to the desired secondary amine.[1] The overall yield and purity of the final product are highly dependent on several critical parameters, including the choice of reducing agent, solvent, temperature, and pH.

This guide will address common challenges in this synthesis and provide a structured approach to troubleshooting and optimization.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of 4-(Octylamino)pentan-1-ol and offers step-by-step solutions.

Issue 1: Low Conversion of Starting Materials

You observe a significant amount of unreacted 4-oxopentan-1-ol and/or octylamine in your reaction mixture after the expected reaction time.

Possible Causes and Solutions:

  • Inefficient Imine Formation: The initial step of reductive amination is the formation of a Schiff base (imine). This is a reversible equilibrium reaction.[1]

    • Solution: To drive the equilibrium towards the imine, it is often beneficial to remove the water formed during this step.[2] This can be achieved by using a Dean-Stark apparatus if the solvent forms an azeotrope with water (e.g., toluene), or by adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture.[2]

  • Suboptimal pH: The pH of the reaction medium is crucial. An acidic environment is required to catalyze imine formation, but a pH that is too low will protonate the amine starting material, rendering it non-nucleophilic.[2]

    • Solution: The optimal pH for most reductive aminations is typically between 4 and 7.[2] You can adjust the pH by adding a mild acid, such as acetic acid. It is advisable to monitor the pH throughout the reaction.

  • Insufficient Reaction Time or Temperature: The reaction may simply need more time or energy to proceed to completion.

    • Solution: Try extending the reaction time and/or moderately increasing the temperature. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction endpoint.

Issue 2: Formation of Side Products

Your post-reaction analysis (e.g., by NMR or GC-MS) indicates the presence of significant impurities alongside the desired product.

Possible Side Products and Mitigation Strategies:

  • Over-reduction of the Carbonyl: Some powerful reducing agents can directly reduce the ketone in 4-oxopentan-1-ol to a secondary alcohol before it has a chance to react with the amine.[2]

    • Solution: Employ a milder reducing agent that is selective for the imine over the carbonyl. Sodium triacetoxyborohydride (STAB) is an excellent choice for this purpose as it is less reactive towards ketones and aldehydes but highly effective for reducing imines.[3][4] Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic.[5]

  • Dialkylation of the Amine: The desired product, a secondary amine, can potentially react with another molecule of the ketone, leading to the formation of a tertiary amine.[2]

    • Solution: This is more likely to occur if there is a large excess of the ketone. Using a slight excess of the primary amine (octylamine) can help to minimize this side reaction.[6] Carefully controlling the stoichiometry of the reactants is key.

Issue 3: Difficult Product Isolation and Purification

You are struggling to isolate the 4-(Octylamino)pentan-1-ol from the reaction mixture or are experiencing low recovery after purification.

Troubleshooting Purification:

  • Emulsion Formation During Work-up: The amphiphilic nature of the product can lead to the formation of stable emulsions during aqueous work-up.

    • Solution: To break up emulsions, you can try adding a saturated brine solution or a small amount of a different organic solvent. In some cases, filtration through a pad of Celite can also be effective.

  • Co-elution During Chromatography: The product may co-elute with starting materials or side products during column chromatography.

    • Solution: Optimize your chromatographic conditions. This may involve trying different solvent systems (e.g., varying the polarity with ethyl acetate/hexanes, or adding a small amount of a tertiary amine like triethylamine to the eluent to reduce tailing of the amine product on the silica gel). You could also consider using a different stationary phase.

Frequently Asked Questions (FAQs)

Q1: What is the best reducing agent for the synthesis of 4-(Octylamino)pentan-1-ol?

A1: Sodium triacetoxyborohydride (STAB) is generally considered the preferred reducing agent for this type of reductive amination.[7] Its mildness and selectivity for the imine intermediate over the starting ketone minimize the formation of alcohol by-products.[4][8] It is also less toxic and easier to handle than sodium cyanoborohydride.[7]

Q2: What solvent should I use for this reaction?

A2: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common and effective solvents for reductive aminations using STAB.[8][9] They are good at solubilizing the reactants and are relatively unreactive. For reactions where water removal is critical, toluene with a Dean-Stark apparatus can be employed.

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. You can spot the reaction mixture alongside the starting materials on a TLC plate and develop it in an appropriate solvent system. The disappearance of the starting materials and the appearance of a new spot corresponding to the product will indicate the reaction's progress. Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can provide more quantitative information.

Q4: What is a typical reaction temperature and time?

A4: With STAB as the reducing agent, the reaction is often carried out at room temperature.[8] A typical reaction time can range from a few hours to overnight. It is always best to monitor the reaction to determine the optimal time for your specific conditions.

Experimental Protocol: Optimized Synthesis of 4-(Octylamino)pentan-1-ol

This protocol provides a detailed, step-by-step methodology for the synthesis, incorporating the best practices discussed above.

Materials:

  • 4-Oxopentan-1-ol

  • Octylamine

  • Sodium triacetoxyborohydride (STAB)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (glacial)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for chromatography

Procedure:

  • To a solution of 4-oxopentan-1-ol (1.0 eq) in anhydrous DCM, add octylamine (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).[4]

  • Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

  • In a separate flask, prepare a slurry of STAB (1.5 eq) in anhydrous DCM.

  • Slowly add the STAB slurry to the reaction mixture. The addition should be done portion-wise to control any potential exotherm.

  • Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 12-24 hours.[8]

  • Once the reaction is complete, quench it by slowly adding saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and extract the aqueous layer with DCM (2 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(Octylamino)pentan-1-ol.

Data Presentation

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing AgentTypical Solvent(s)Operating pHKey AdvantagesKey Disadvantages
Sodium Triacetoxyborohydride (STAB) DCM, DCE, THFMildly acidicHigh selectivity for imines, mild reaction conditions, fewer side products.[4][8]Higher cost, moisture sensitive.[3]
Sodium Cyanoborohydride (NaBH₃CN) Methanol, Ethanol4-7Effective and well-established, not water-sensitive.[1][2]Highly toxic (can release HCN), less selective than STAB.[2][5]
Sodium Borohydride (NaBH₄) Methanol, EthanolNeutral to basicInexpensive, readily available.[2]Can reduce aldehydes/ketones directly, leading to alcohol byproducts.[2][6]
Catalytic Hydrogenation (H₂, Pd/C) Ethanol, MethanolNeutral"Green" method, high atom economy.[2]Requires specialized equipment, catalyst can be poisoned by amines.[2]

Visualizations

Reductive_Amination_Workflow cluster_reactants Reactants cluster_reaction Reaction Steps cluster_workup Work-up & Purification Ketone 4-Oxopentan-1-ol Imine_Formation Imine Formation (Acid Catalyst, e.g., AcOH) Ketone->Imine_Formation Amine Octylamine Amine->Imine_Formation Reduction Reduction (e.g., STAB) Imine_Formation->Reduction Intermediate Imine Quench Quench Reaction Reduction->Quench Extraction Liquid-Liquid Extraction Quench->Extraction Drying Drying Organic Layer Extraction->Drying Purification Column Chromatography Drying->Purification Product 4-(Octylamino)pentan-1-ol Purification->Product

Caption: Workflow for the synthesis of 4-(Octylamino)pentan-1-ol.

Troubleshooting_Low_Yield cluster_causes Potential Causes cluster_solutions1 Solutions for Incomplete Reaction cluster_solutions2 Solutions for Side Products cluster_solutions3 Solutions for Poor Recovery Start Low Yield of 4-(Octylamino)pentan-1-ol Cause1 Incomplete Reaction Start->Cause1 Cause2 Side Product Formation Start->Cause2 Cause3 Poor Recovery Start->Cause3 Sol1a Optimize pH (4-7) Cause1->Sol1a Sol1b Increase Reaction Time/Temp Cause1->Sol1b Sol1c Remove Water (e.g., Mol. Sieves) Cause1->Sol1c Sol2a Use Selective Reducing Agent (STAB) Cause2->Sol2a Sol2b Control Stoichiometry (Slight xs Amine) Cause2->Sol2b Sol3a Optimize Chromatography Cause3->Sol3a Sol3b Break Emulsions (Brine) Cause3->Sol3b

Caption: Troubleshooting logic for low synthesis yield.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201–216). American Chemical Society.
  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • Ghashghaei, O., et al. (2020). One-Pot Consecutive Reductive Amination Synthesis of Pharmaceuticals: From Biobased Glycolaldehyde to Hydroxychloroquine. ACS Sustainable Chemistry & Engineering, 8(21), 7937–7945.
  • G-Biosciences. (n.d.). Reductive Amination. Retrieved from [Link]

  • ResearchGate. (n.d.). Secondary amino alcohols are a new class of cleavable linkers.... Retrieved from [Link]

  • ACS Publications. (2025, June 28). Reductive Amination Reactions Using Sodium Hypophosphite: a Guide to Substrates. Retrieved from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Organic Reactions. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

  • Journal of Chemical Education. (2023, October 17). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalytic Reductive Amination for 4-(Octylamino)pentan-1-ol Scale-Up

Welcome to the Process Development & Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and kinetic challenges inherent in the scale-up of 4-(octylamino)pentan...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Development & Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and kinetic challenges inherent in the scale-up of 4-(octylamino)pentan-1-ol. This synthesis—achieved via the catalytic reductive amination of 5-hydroxy-2-pentanone with octylamine—presents specific challenges in mass transfer, chemoselectivity, and catalyst longevity.

This guide moves beyond basic procedures, focusing on the causality of catalytic failures and providing self-validating protocols to ensure a robust, GMP-ready scale-up process.

Mechanistic Pathway & Reaction Dynamics

The synthesis of 4-(octylamino)pentan-1-ol is a two-step cascade: an equilibrium-driven condensation to form an imine intermediate, followed by an irreversible catalytic hydrogenation. Failure to manage the rates of these two competing steps leads to the formation of critical impurities, such as pentane-1,4-diol (via direct ketone reduction) and tertiary amines (via over-alkylation)[1].

ReactionPathway K 5-Hydroxy-2-pentanone I Imine Intermediate (+ H2O) K->I + Octylamine - H2O S1 Pentane-1,4-diol (Side Product) K->S1 Direct H2 Reduction A Octylamine A->I P 4-(Octylamino)pentan-1-ol (Target) I->P + H2 / Catalyst S2 Tertiary Amine (Side Product) I->S2 + Octylamine + H2

Figure 1: Reaction pathway for 4-(Octylamino)pentan-1-ol synthesis and common side reactions.

Troubleshooting Guide & FAQs

Q1: Why does the reaction stall at 60-70% conversion during scale-up despite using fresh Pd/C or Pt/C catalyst? A1: This is a classic case of catalyst poisoning by strongly coordinating aliphatic amines. Both the starting octylamine and the product 4-(octylamino)pentan-1-ol can strongly adsorb onto the active metal sites, blocking hydrogen activation. As demonstrated in mechanistic studies of metal-catalyzed aminations, bulky amines reversibly bind, but high local concentrations of primary/secondary amines can completely deactivate the catalyst[2]. Solution: Introduce a mild acid promoter (e.g., 0.1 equivalents of acetic acid) to partially protonate the amine, reducing its binding affinity to the metal surface without halting imine formation. Alternatively, transition to a continuous flow reactor to maintain a low steady-state concentration of the free amine[3].

Q2: My crude mixture contains a significant amount of pentane-1,4-diol. How can I improve chemoselectivity? A2: Pentane-1,4-diol forms via the direct catalytic hydrogenation of unreacted 5-hydroxy-2-pentanone. This occurs when the hydrogenation rate exceeds the imine condensation rate[1]. Solution: Decouple the imine formation from the hydrogenation step. Pre-stir 5-hydroxy-2-pentanone and octylamine with a dehydrating agent (like anhydrous MgSO₄ or molecular sieves) to drive the imine condensation to completion before introducing hydrogen gas and the catalyst[4].

Q3: I am seeing a tertiary amine side product. How do I suppress over-alkylation? A3: Over-alkylation happens when the secondary amine product reacts with another equivalent of the imine intermediate. This is exacerbated by poor hydrogen mass transfer in large reactors[5]. Solution: Ensure a slight molar excess of octylamine (1.1 eq) to outcompete the product for the imine intermediate. More importantly, maximize the hydrogen mass transfer coefficient ( kL​a ) by increasing the agitation rate and utilizing a gas-entrainment impeller. High H₂ availability ensures the imine is reduced immediately upon formation[5].

TroubleshootingTree Issue Issue: Low Yield or Stalled Reaction Check1 Is Pentane-1,4-diol present in crude? Issue->Check1 Sol1 Action: Pre-form imine before H2 addition Check1->Sol1 Yes Check2 Is reaction stalling mid-conversion? Check1->Check2 No Sol2 Action: Add acid promoter or use fed-batch amine Check2->Sol2 Yes Check3 Are tertiary amines present? Check2->Check3 No Sol3 Action: Increase H2 pressure & agitation rate Check3->Sol3 Yes

Figure 2: Decision tree for troubleshooting low yields in catalytic reductive amination.

Quantitative Optimization Metrics

To transition from a benchtop synthesis to a pilot-scale process, specific thermodynamic and kinetic parameters must be optimized. The table below summarizes the critical data shifts required for a successful scale-up.

Reaction ParameterStandard Batch ConditionOptimized Scale-Up ConditionMechanistic Rationale & Impact
Reaction Strategy One-pot, simultaneousTwo-step (Pre-condensation)Eliminates unreacted ketone; reduces pentane-1,4-diol from 15% to <1%.
Catalyst System 10 wt% Pd/C (Neutral)5 wt% Pt/C + 0.1 eq AcOHAcOH mitigates amine poisoning; increases Turnover Number (TON) and prevents stalling.
H₂ Pressure 2 bar (29 psi)8 bar (116 psi)High pressure increases H₂ solubility, accelerating imine reduction and suppressing tertiary amine formation (<2%).
Agitation ( kL​a ) 0.05 s⁻¹ (Standard anchor)0.25 s⁻¹ (Gas-entrainment)Overcomes gas-liquid mass transfer limitations; decreases reaction time from 18h to 4h.
Overall Yield 62%94%Delivers high-purity product suitable for downstream drug development.

Self-Validating Experimental Protocol (SOP)

To ensure scientific integrity and reproducibility, this protocol is designed as a self-validating system . You must pass the In-Process Control (IPC) at each step before proceeding to the next.

Step 1: Imine Condensation (Dehydration)
  • Charge a dry, nitrogen-purged reactor with 5-hydroxy-2-pentanone (1.0 eq) and anhydrous ethanol (5 volumes).

  • Add octylamine (1.1 eq) dropwise over 30 minutes to control the mild exotherm.

  • Add anhydrous MgSO₄ (1.5 eq) as a dehydrating agent and stir at 40 °C for 4 hours.

  • Validation Check (IPC 1): Pull a 0.5 mL aliquot and analyze via ReactIR or GC-FID. Do not proceed until the ketone C=O stretch (~1715 cm⁻¹) is completely absent and the imine C=N stretch (~1660 cm⁻¹) has plateaued (Target: >98% ketone conversion).

Step 2: Catalytic Hydrogenation
  • Filter the reaction mixture under nitrogen to remove the hydrated MgSO₄ salts, transferring the filtrate directly into a high-pressure hydrogenation autoclave.

  • Charge the reactor with 5 wt% Pt/C (0.01 eq Pt) and glacial acetic acid (0.1 eq).

  • Seal the reactor. Purge with nitrogen (3x 3 bar), followed by hydrogen gas (3x 3 bar).

  • Pressurize the reactor to 8 bar with H₂ and initiate vigorous stirring (gas-entrainment impeller at >800 RPM). Maintain temperature at 45 °C.

  • Validation Check (IPC 2): Monitor hydrogen uptake via a mass flow controller. The reaction is self-validated as complete when the H₂ mass flow rate drops to exactly zero for 15 consecutive minutes, indicating total imine consumption.

Step 3: Workup and Isolation
  • Vent the hydrogen gas safely and purge the reactor with nitrogen.

  • Filter the catalyst through a Celite pad. (Caution: Spent Pt/C can be pyrophoric; keep the filter cake wet).

  • Concentrate the filtrate under reduced pressure. Wash the crude oil with saturated aqueous NaHCO₃ to neutralize the acetic acid promoter, then extract with ethyl acetate.

  • Validation Check (IPC 3): Perform quantitative GC-MS on the organic layer. The protocol is validated if the 4-(octylamino)pentan-1-ol purity is >95% with <1% pentane-1,4-diol.

References

  • Deactivation Mechanisms of Iodo-Iridium Catalysts in Chiral Amine Racemization Source: Tetrahedron / White Rose Research Online URL:[Link]

  • Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines Source: ACS Catalysis URL:[Link]

  • Development and Manufacturing GMP Scale-Up of a Continuous Ir-Catalyzed Homogeneous Reductive Amination Reaction Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Mitigating Cytotoxicity of Cationic Amphiphilic Compounds in Mammalian Cell Lines

A Note from the Senior Application Scientist: The query regarding "4-(Octylamino)pentan-1-ol" did not yield specific cytotoxicity data in peer-reviewed literature, suggesting it is not a widely characterized compound. Ho...

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Author: BenchChem Technical Support Team. Date: April 2026

A Note from the Senior Application Scientist:

The query regarding "4-(Octylamino)pentan-1-ol" did not yield specific cytotoxicity data in peer-reviewed literature, suggesting it is not a widely characterized compound. However, its structure—a primary amino group protonated at physiological pH (cationic) and an octyl chain (lipophilic/amphiphilic)—is characteristic of a broad class of molecules known as Cationic Amphiphilic Drugs (CADs) . This class includes many research reagents, like lipid-based transfection agents, and various pharmaceuticals known to induce cytotoxicity.[1][2][3][4][5]

This guide is structured to address the core challenge of managing cytotoxicity associated with this class of compounds. We will use the widely studied cationic lipid transfection reagents (e.g., Lipofectamine) as a practical and well-documented model system. The principles and troubleshooting strategies discussed here are broadly applicable to other CADs used in cell culture.

Section 1: Understanding the "Why": The Mechanism of Cationic Amphiphilic Cytotoxicity

Before troubleshooting, it's crucial to understand the underlying mechanisms. The dual nature of these molecules is key to both their function and their toxicity.

  • Function: The positively charged headgroup interacts with the negatively charged phosphate backbone of nucleic acids and the surface of cell membranes, facilitating cellular uptake.[6]

  • Toxicity: This same membrane-active property can lead to cytotoxicity through several pathways:

    • Membrane Disruption: High concentrations can compromise plasma and endosomal membrane integrity, leading to leakage and necrotic cell death.[7][8]

    • Lysosomal Destabilization: Many CADs are lysosomotropic, meaning they accumulate in the acidic lysosomes. This can lead to lysosomal membrane permeabilization (LMP), releasing catalytic enzymes into the cytoplasm and triggering cell death.[1][2][4]

    • Stress Pathway Activation: Even at sub-lethal doses, some reagents can activate cellular stress responses that interfere with normal cell cycle regulation and metabolic signaling, confounding experimental results.[7]

Section 2: Proactive Strategies – Optimizing Your Protocol Before You Start

The most effective way to reduce cytotoxicity is through careful optimization. A "one-size-fits-all" approach is a common cause of cell death.

FAQ: My cells look unhealthy and are detaching after treatment. What's the first thing I should check?

Answer: The first and most critical parameter to optimize is the ratio of the cationic compound to your payload (e.g., nucleic acid) and the final concentration applied to the cells. An excess of the cationic reagent is a primary driver of toxicity.[7][9]

Troubleshooting Guide: Titrating Reagent and Nucleic Acid Dose

This experiment aims to find the "sweet spot" that maximizes your desired effect (e.g., transfection efficiency) while minimizing cell death.

Protocol: Matrix Optimization of Reagent-to-DNA Ratio

  • Cell Seeding: Plate your cells the day before the experiment to reach the optimal confluency (typically 70-90%) at the time of treatment.[10][11] Seeding at too low a density can increase the dose per cell, exacerbating toxicity.[7]

  • Prepare Reagents:

    • Use a serum-free medium, such as Opti-MEM, for complex formation. Serum proteins can interfere with the complexing of cationic lipids and nucleic acids.[10][12][13][14]

    • In Tube A, dilute a fixed amount of your nucleic acid (e.g., 1 µg of plasmid DNA) in 100 µL of serum-free medium.

    • In separate tubes (Tubes B1, B2, B3, B4), prepare a range of volumes of the cationic reagent as suggested in the table below, each in 100 µL of serum-free medium.

  • Complex Formation: Add the DNA solution (Tube A) to each of the reagent tubes (B1-B4). Mix gently and incubate at room temperature for 5-20 minutes to allow complexes to form.[11] Do not vortex.[13]

  • Cell Treatment: Add the complex mixtures dropwise to your cells.

  • Analysis: After your desired incubation period (e.g., 24-48 hours), assess both your experimental endpoint (e.g., reporter gene expression) and cell viability (e.g., using a Trypan Blue exclusion assay or a commercial viability kit).

Table 1: Example Titration Matrix for a 24-Well Plate

WellDNA (µg)Cationic Reagent (µL)Reagent:DNA RatioExpected Outcome
10.50.51:1Low efficiency, low toxicity
20.51.02:1Potential Optimal Range
30.51.53:1Potential Optimal Range
40.52.55:1High efficiency, high toxicity

Note: The optimal ratio is highly cell-type dependent. For sensitive cells, you may need to test even lower ratios.[7]

Section 3: Troubleshooting Common Cytotoxicity Issues

FAQ: I've optimized the reagent ratio, but I'm still seeing significant cell death. What else can I do?

Answer: Several other factors in your protocol can be adjusted, including cell confluency, incubation time, and the presence of serum.

Troubleshooting Workflow:

Below is a systematic workflow for troubleshooting persistent cytotoxicity.

G cluster_0 Primary Optimization cluster_1 Secondary Optimization cluster_2 Advanced Solutions A High Cytotoxicity Observed B Optimize Reagent:Payload Ratio (See Table 1) A->B Step 1 C Still High Toxicity? B->C Step 2 D Adjust Cell Confluency (Target 70-90%) C->D E Reduce Incubation Time (e.g., 4-6 hours, then change media) C->E F Use Serum-Compatible Reagent or Add Serum Post-Complexation C->F G For Highly Sensitive Cells E->G Step 3 H Switch to Polymer-Based Reagent (Lower intrinsic toxicity) G->H I Consider Physical Methods (Electroporation, Nucleofection) G->I

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to In Vivo mRNA Delivery: DLin-MC3-DMA vs. Next-Generation Ionizable Lipids

Introduction: The Critical Role of the Delivery Vehicle in mRNA Therapeutics The transformation of messenger RNA (mRNA) from a biological curiosity into a powerful therapeutic modality has been unlocked by advances in de...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of the Delivery Vehicle in mRNA Therapeutics

The transformation of messenger RNA (mRNA) from a biological curiosity into a powerful therapeutic modality has been unlocked by advances in delivery technology. Lipid nanoparticles (LNPs) have emerged as the premier non-viral vector, capable of protecting the fragile mRNA cargo and facilitating its entry into target cells.[1][2][3] At the heart of these LNPs is the ionizable lipid, a component so critical that its design dictates the potency, safety, and overall success of the therapeutic.

For years, DLin-MC3-DMA (MC3) has been the undisputed gold standard in the field, representing a pinnacle of rational lipid design and serving as the ionizable lipid in the first-ever approved RNAi therapeutic, Onpattro®.[4][5][6][7] Its pH-responsive nature, which allows for efficient mRNA encapsulation at low pH and endosomal escape in the acidic environment of the endosome, set a benchmark for efficacy.[5][6] However, the relentless pursuit of improved therapeutic indices has driven the development of next-generation ionizable lipids designed to enhance efficacy and improve safety profiles.

This guide provides an in-depth, data-driven comparison between the benchmark lipid, DLin-MC3-DMA, and a representative next-generation lipid, a novel ester-containing amino lipid (hereafter referred to as "Novel Lipid 5" based on its designation in key literature), which has demonstrated significant performance improvements.[8] We will dissect their structural differences, compare their performance in key preclinical assays, and provide the detailed protocols necessary for researchers to validate these findings in their own laboratories.

Pillar 1: Structural Design and Its Physicochemical Consequences

The efficacy of an ionizable lipid is not accidental; it is a direct result of its molecular architecture. The structure dictates the lipid's pKa, its interaction with the mRNA payload, and its biodegradability—all critical factors for in vivo performance.

DLin-MC3-DMA was a breakthrough, featuring a tertiary amine headgroup connected to two linoleyl lipid tails.[6] This structure was optimized to have a pKa of approximately 6.44, falling squarely within the optimal range (6.2-6.5) for potent hepatic gene silencing.[6] This pKa ensures the lipid is largely neutral at physiological pH (≈7.4), minimizing toxicity and non-specific interactions in circulation, but becomes protonated and positively charged in the acidic late endosome (pH ≈ 5.5-6.5), triggering the release of its mRNA cargo.[1][5]

Novel Lipid 5 represents a strategic evolution in design. A key modification is the introduction of primary ester linkages in the lipid tails.[8] This structural change has two profound and deliberate consequences:

  • Enhanced Biodegradability: The ester bonds are susceptible to hydrolysis by endogenous esterase enzymes. This creates a built-in mechanism for rapid metabolism and clearance of the lipid from the body, which is crucial for reducing potential long-term toxicity, especially for therapies requiring chronic dosing.[6]

  • Optimized Fusogenicity: The specific geometry and chemical nature of the ester-containing tails can enhance the lipid's ability to fuse with and disrupt the endosomal membrane, a critical step for efficient mRNA delivery into the cytoplasm.[8]

The following table summarizes the key physicochemical properties of LNPs formulated with these two lipids.

Parameter DLin-MC3-DMA LNP Novel Lipid 5 LNP Significance
Apparent pKa ~6.44[6]~6.30[8]Both are within the optimal range for endosomal escape, with the novel lipid being slightly more acidic.
Particle Size (d.nm) 70-100 nm[3]70-90 nm[8]Ideal size for passive accumulation in liver sinusoids and cellular uptake.
Polydispersity Index (PDI) < 0.2[3]< 0.2[8]Indicates a homogenous and monodisperse particle population, critical for reproducibility.
Encapsulation Efficiency > 90%[2][3]> 90%[8]Both lipids are highly effective at encapsulating and protecting the mRNA cargo.
Zeta Potential (at pH 7.4) Near-neutral or slightly negative[9]Near-neutral[8]Minimizes non-specific binding in circulation and reduces clearance by the immune system.

Pillar 2: In Vivo Performance - From Endosomal Escape to Protein Expression

While physicochemical properties provide a foundational understanding, the ultimate test of an ionizable lipid is its performance in a living system. The journey of an LNP from intravenous injection to protein expression is a multi-step process, and improvements at any stage can lead to dramatic gains in overall potency.

The Mechanism: A Tale of Two Efficiencies

The central mechanism for both lipids relies on pH-dependent endosomal escape. After an LNP is taken up by a cell via endocytosis (often mediated by Apolipoprotein E (ApoE) binding for liver targeting), it is trafficked into an endosome.[8] As the endosome matures, its internal environment becomes more acidic. This drop in pH protonates the ionizable lipid's amine headgroup, switching its charge from neutral to positive. This charge flip is hypothesized to trigger a phase transition in the LNP structure, promoting fusion with the endosomal membrane and releasing the mRNA into the cell's cytoplasm where it can be translated into protein.[6][10]

G cluster_blood Bloodstream (pH 7.4) cluster_cell Hepatocyte LNP_neutral LNP with Neutral Ionizable Lipid ApoE ApoE LNP_neutral->ApoE opsonization LDLR LDLR Receptor ApoE->LDLR Binding & Uptake Endosome Early Endosome (pH ~6.5) LDLR->Endosome Endocytosis Late_Endosome Late Endosome (pH ~5.5) Endosome->Late_Endosome Maturation & Acidification Cytoplasm Cytoplasm Late_Endosome->Cytoplasm Endosomal Escape (Membrane Fusion) mRNA mRNA

Caption: Mechanism of LNP uptake and mRNA release.

While the general mechanism is shared, the efficiency of the final, critical step—endosomal escape—differs significantly. Through single-molecule fluorescence microscopy, it was demonstrated that while a higher number of MC3-based LNPs were taken up by cells, the Novel Lipid 5 LNPs were 6-fold more efficient at escaping the endosome .[8] This suggests that the novel lipid's structure is more fusogenic, better able to disrupt the endosomal membrane to deliver its payload. This superior escape efficiency is a primary driver of its enhanced potency.

Comparative In Vivo Efficacy and Biodegradability

Direct comparative studies in rodents using human erythropoietin (hEPO) mRNA have yielded striking results.

Performance Metric DLin-MC3-DMA LNP Novel Lipid 5 LNP Fold Improvement
Peak hEPO Protein Expression Benchmark3-fold Higher 3x[8]
Lipid Clearance (in Liver) ~67% remaining at 24h[8]No lipid detected at 24h [8]Complete Clearance

These data clearly illustrate a dual advantage for the Novel Lipid 5. Not only does it produce significantly more protein per dose—a direct consequence of its superior endosomal escape—but it is also cleared from the primary site of accumulation far more rapidly. This rapid clearance is a critical safety feature, mitigating the risks of lipid accumulation and associated toxicity that can be a concern for DLin-MC3-DMA, especially at higher or repeated doses.[4][8]

Pillar 3: Experimental Validation - Protocols for Head-to-Head Comparison

Trustworthiness in scientific claims is built upon reproducible, self-validating experimental systems. The following protocols provide a detailed framework for formulating, characterizing, and testing LNPs in vivo.

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes the standard method for producing uniform LNPs using a microfluidic device.[2]

Objective: To encapsulate mRNA into LNPs with controlled size and high efficiency.

Materials:

  • Ionizable Lipid (DLin-MC3-DMA or Novel Lipid 5) in ethanol

  • DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) in ethanol

  • Cholesterol in ethanol

  • PEG-DMG (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000) in ethanol

  • mRNA (e.g., encoding Firefly Luciferase) in 50 mM sodium citrate buffer, pH 4.0

  • Microfluidic mixing system (e.g., NanoAssemblr)

  • Dialysis cassettes (10 kDa MWCO)

  • Sterile, nuclease-free Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

  • Prepare Lipid Stock: Prepare a lipid mixture in ethanol with a molar ratio of 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-DMG).[4]

  • Prepare mRNA Solution: Dilute the mRNA stock to the desired concentration in the citrate buffer.

  • System Setup: Prime the microfluidic system according to the manufacturer's instructions. Set the total flow rate and the flow rate ratio (e.g., 12 mL/min total, 3:1 aqueous:organic ratio).

  • Mixing: Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another. Initiate the mixing process. The rapid mixing of the two phases causes the lipids to self-assemble around the mRNA, forming LNPs.

  • Dialysis: Collect the resulting LNP solution. To remove ethanol and exchange the buffer to a physiological pH, dialyze the sample against sterile PBS (pH 7.4) for at least 18 hours at 4°C, with two buffer changes.

  • Sterilization & Storage: Recover the dialyzed LNP solution and sterile-filter through a 0.22 µm filter. Store at 4°C for short-term use.

Caption: LNP formulation and processing workflow.

Protocol 2: LNP Characterization

Objective: To determine the critical quality attributes of the formulated LNPs.

  • Size and Polydispersity (PDI):

    • Use Dynamic Light Scattering (DLS).

    • Dilute a small aliquot of the LNP solution in PBS.

    • Measure the hydrodynamic diameter and PDI. A PDI < 0.2 is considered acceptable.

  • Zeta Potential:

    • Use Electrophoretic Light Scattering (ELS).

    • Dilute a sample in a low-salt buffer (e.g., 1 mM KCl) to measure the surface charge.

  • mRNA Encapsulation Efficiency:

    • Use a fluorescent dye assay (e.g., RiboGreen).

    • Measure the fluorescence of the LNP sample before (measures free mRNA) and after (measures total mRNA) lysis with a detergent like 0.5% Triton X-100.

    • Calculate efficiency: EE (%) = (Total mRNA - Free mRNA) / Total mRNA * 100.[2]

Protocol 3: In Vivo Efficacy Study in Mice

Objective: To compare the in vivo protein expression mediated by LNPs formulated with DLin-MC3-DMA vs. the novel lipid.

Model: C57BL/6 mice (n=4-5 per group)

Procedure:

  • Dosing: Administer the LNP-mRNA (encoding Luciferase) formulations intravenously (IV) via the tail vein. A typical dose is 0.1 - 1.0 mg/kg of mRNA. Include a PBS-injected group as a negative control.

  • Bioluminescence Imaging: At a predetermined time point (e.g., 6 or 24 hours post-injection), administer D-luciferin substrate via intraperitoneal (IP) injection.

  • Data Acquisition: Anesthetize the mice and image them using an In Vivo Imaging System (IVIS) to quantify the bioluminescent signal (photons/sec). The primary site of expression is expected to be the liver.[2]

  • Ex Vivo Analysis (Optional but Recommended): After imaging, euthanize the animals and harvest organs (liver, spleen, lungs, etc.). Homogenize tissues and perform a standard luciferase assay on the lysates for more precise quantification of protein expression.

  • Data Analysis: Compare the total bioluminescent flux (or luciferase activity per mg of tissue) between the different LNP groups.

Conclusion and Future Outlook

The data presents a clear and compelling case for the advancement of ionizable lipid technology. While DLin-MC3-DMA remains a robust and clinically validated benchmark, the development of next-generation lipids, such as the ester-containing Novel Lipid 5, demonstrates that significant gains in both efficacy and safety are achievable.[5][8] The 3-fold increase in protein expression, driven by a 6-fold enhancement in endosomal escape, coupled with rapid in vivo clearance, represents a substantial improvement in the therapeutic window.[8]

For researchers in the field, this guide highlights a critical principle: the choice of ionizable lipid is not merely an incidental formulation detail but a primary determinant of therapeutic success. For applications requiring high levels of protein expression or chronic dosing regimens where safety and clearance are paramount, next-generation biodegradable lipids offer a distinct advantage over the established benchmark. The continued rational design and high-throughput screening of novel lipid structures will undoubtedly pave the way for even safer and more potent mRNA medicines in the future.[11]

References

  • A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates. PMC. [Link]

  • Effect of Lipid Nanoparticle Physico-Chemical Properties and Composition on Their Interaction with the Immune System. PMC. [Link]

  • Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells. PMC. [Link]

  • DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice. PMC. [Link]

  • Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery. MDPI. [Link]

  • Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome. PMC. [Link]

  • A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery. International Journal of Pharmaceutics. [Link]

  • Ionizable Lipids from Click Reactions for Lipid Nanoparticle Assembling and mRNA Delivery. ACS Publications. [Link]

  • Spatial Conformation of Ionizable Lipids Regulates Endosomal Membrane Disruption. Journal of the American Chemical Society. [Link]

  • Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery. MDPI. [Link]

  • DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice. MDPI. [Link]

  • A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery. PubMed. [Link]

  • Big molecules and small particles. American Chemical Society. [Link]

  • Advances in the rational design of ionizable lipids for mRNA therapeutics. Nature. [Link]

  • Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution. Sartorius. [Link]

  • Characterization and toxicity assessment of 48 mRNA-LNP formulations... ResearchGate. [Link]

  • High-Throughput In Vivo Screening Using Barcoded mRNA Identifies Lipid Nanoparticles With Extrahepatic Tropism for In Situ. Mitchell Lab. [Link]

  • From in vitro to in vivo: The Dominant role of PEG-Lipids in LNP performance. ScienceDirect. [Link]

  • Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. Mitchell Lab. [Link]

  • Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap. PMC. [Link]

  • Lipid Nanoparticle Freight Comparison. Centre for Blood Research. [Link]

  • Rational preparation and application of a mRNA delivery system with cytidinyl/cationic lipid. Springer. [Link]

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Comparative

A Comparative Guide to Purity Validation of Synthesized 4-(Octylamino)pentan-1-ol Using Quantitative NMR

For researchers, scientists, and drug development professionals, establishing the absolute purity of a newly synthesized active pharmaceutical ingredient (API) is a cornerstone of quality control and regulatory complianc...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, establishing the absolute purity of a newly synthesized active pharmaceutical ingredient (API) is a cornerstone of quality control and regulatory compliance. This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) with other established analytical techniques for the purity determination of 4-(Octylamino)pentan-1-ol, a representative long-chain amino alcohol. We will delve into the causality behind experimental choices, present self-validating protocols, and offer a transparent, data-driven comparison to empower you in selecting the most fit-for-purpose analytical strategy.

The Challenge: Accurate Quantification of Non-Chromophoric, Flexible Molecules

4-(Octylamino)pentan-1-ol presents a typical analytical challenge. Its long alkyl chain and the presence of both an amine and a hydroxyl group lead to high flexibility and polarity. Furthermore, it lacks a strong UV-absorbing chromophore, which can complicate analysis by more common methods like High-Performance Liquid Chromatography (HPLC) with UV detection.[1] Therefore, a robust and accurate method for purity assessment is paramount.

Primary Method: Quantitative ¹H NMR (qNMR)

Quantitative NMR stands out as a powerful primary method for determining the purity of organic molecules.[2][3] The fundamental principle of qNMR is that the integral area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[4] This allows for absolute quantification against a certified internal standard, often without the need for a reference standard of the analyte itself.[4][5]

The "Why" Behind the qNMR Protocol Choices

Our protocol is designed to be a self-validating system, where each parameter is chosen to minimize uncertainty and ensure accuracy traceable to the International System of Units (SI).[6][7]

  • Internal Standard (IS) Selection: The choice of an internal standard is critical for accurate qNMR.[8][9] We selected maleic acid for this analysis.

    • Rationale: Maleic acid offers high chemical purity (≥99%), is stable, and is not volatile.[8] Its simple ¹H NMR spectrum consists of a sharp singlet in a region that does not overlap with the analyte signals.[7] Crucially, it is soluble in the chosen deuterated solvent, ensuring a homogeneous solution for analysis.[2][8]

  • Solvent Selection: Deuterated chloroform (CDCl₃) was chosen as the solvent.

    • Rationale: 4-(Octylamino)pentan-1-ol and maleic acid are both readily soluble in CDCl₃, which is essential for obtaining high-resolution spectra with sharp lines.[2] CDCl₃ also has a minimal residual solvent signal that does not interfere with the analyte or internal standard signals.

  • Optimized Acquisition Parameters: To ensure accurate integration, several NMR acquisition parameters must be carefully optimized.[2][10]

    • Rationale: A long relaxation delay (D1) of at least 5 times the longest T1 (spin-lattice relaxation time) of both the analyte and the internal standard is crucial for complete magnetization recovery between scans, preventing signal saturation and ensuring accurate integrals.[2][9] A 90° pulse angle is used to maximize the signal for each scan.[2]

Experimental Workflow: qNMR Purity Determination

G cluster_prep Sample Preparation cluster_nmr NMR Data Acquisition cluster_processing Data Processing & Calculation weigh_analyte Accurately weigh 4-(Octylamino)pentan-1-ol dissolve Dissolve both in CDCl₃ in a vial weigh_analyte->dissolve weigh_is Accurately weigh Maleic Acid (IS) weigh_is->dissolve transfer Transfer to NMR tube dissolve->transfer instrument_setup Instrument Setup & Shimming transfer->instrument_setup acquire_spectrum Acquire ¹H NMR Spectrum (Optimized Parameters) instrument_setup->acquire_spectrum process_fid Fourier Transform, Phase & Baseline Correction acquire_spectrum->process_fid integrate Integrate Analyte & IS Signals process_fid->integrate calculate_purity Calculate Purity using the qNMR Equation integrate->calculate_purity

Step-by-Step qNMR Protocol
  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of 4-(Octylamino)pentan-1-ol into a clean, dry vial.

    • Accurately weigh approximately 5-10 mg of maleic acid (certified internal standard) into the same vial.

    • Dissolve the mixture in approximately 0.7 mL of deuterated chloroform (CDCl₃).

    • Transfer the solution to a 5 mm NMR tube.

  • NMR Data Acquisition:

    • Acquire a ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz.

    • Key Parameters:

      • Pulse Angle: 90°

      • Relaxation Delay (D1): 30 seconds (or ≥ 5 * T1 of the slowest relaxing proton)

      • Acquisition Time (AQ): ≥ 3 seconds

      • Number of Scans (NS): 8 to 16 (to achieve adequate signal-to-noise)

  • Data Processing:

    • Apply Fourier transformation to the Free Induction Decay (FID).

    • Manually phase the spectrum to ensure all peaks are in pure absorption mode.

    • Apply a baseline correction to ensure a flat baseline across the spectrum.

    • Integrate a well-resolved signal from 4-(Octylamino)pentan-1-ol (e.g., the methine proton adjacent to the nitrogen) and the singlet from maleic acid.

  • Purity Calculation: The purity of the analyte is calculated using the following equation[2][11]:

    Where:

    • I: Integral value

    • N: Number of protons for the integrated signal

    • M: Molar mass

    • m: Mass

    • Purity: Purity of the internal standard

Alternative Purity Validation Methods

While qNMR is a powerful primary technique, orthogonal methods are often employed for comprehensive purity assessment and to comply with regulatory guidelines such as those from the International Council for Harmonisation (ICH).[12]

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC is a suitable technique for analyzing volatile or semi-volatile compounds.[13] For amines, which can exhibit poor peak shape due to their basicity, derivatization is often necessary to improve their volatility and thermal stability.[13]

  • Derivatization:

    • In a vial, react a known amount of 4-(Octylamino)pentan-1-ol with a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to convert the amine and alcohol groups to their corresponding trimethylsilyl (TMS) ethers.

  • Sample Preparation:

    • Prepare a stock solution of the derivatized analyte in a suitable solvent (e.g., dichloromethane).

    • Prepare a series of calibration standards by diluting the stock solution.

  • GC-FID Analysis:

    • Inject the standards and the sample onto a GC system equipped with a non-polar capillary column (e.g., DB-5 or equivalent) and a Flame Ionization Detector (FID).

    • Use an appropriate temperature program to ensure good separation of the derivatized analyte from any impurities.

  • Quantification:

    • Construct a calibration curve by plotting the peak area of the derivatized analyte against the concentration of the standards.

    • Determine the concentration of the derivatized analyte in the sample from the calibration curve and back-calculate the purity of the original 4-(Octylamino)pentan-1-ol.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

Given the lack of a strong UV chromophore, Charged Aerosol Detection (CAD) provides a more universal detection method for HPLC analysis.[1] CAD response is largely independent of the chemical structure of the analyte, making it suitable for quantifying compounds like 4-(Octylamino)pentan-1-ol.

  • Sample Preparation:

    • Accurately weigh and dissolve 4-(Octylamino)pentan-1-ol in the mobile phase to create a stock solution.

    • Prepare a series of calibration standards by diluting the stock solution.

  • HPLC-CAD Analysis:

    • Use a reversed-phase C18 column.

    • Employ a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium formate) and an organic modifier (e.g., acetonitrile or methanol).

    • The detector will be a Charged Aerosol Detector.

  • Quantification:

    • Construct a calibration curve by plotting the peak area of the analyte against the concentration of the standards.

    • Determine the concentration of the analyte in the sample from the calibration curve to calculate its purity.

Nonaqueous Acid-Base Titration

Titration is a classic and cost-effective method for determining the concentration of basic compounds like amines.[14][15] Nonaqueous titration is necessary here because 4-(Octylamino)pentan-1-ol is a weak base.[14]

  • Sample Preparation:

    • Accurately weigh a sample of 4-(Octylamino)pentan-1-ol and dissolve it in a suitable nonaqueous solvent, such as glacial acetic acid.[16]

  • Titration:

    • Titrate the solution with a standardized solution of a strong acid in a nonaqueous solvent, such as perchloric acid in glacial acetic acid.[14]

    • Use a potentiometric endpoint detection system to accurately determine the equivalence point.

  • Purity Calculation:

    • Calculate the purity based on the volume of titrant required to reach the equivalence point, the concentration of the titrant, and the mass of the sample.

Comparative Analysis

The following table summarizes the performance of each technique for the purity validation of 4-(Octylamino)pentan-1-ol.

FeatureqNMRGC-FID (with Derivatization)HPLC-CADNonaqueous Titration
Principle Signal intensity proportional to molar concentration[4]Separation by volatility, detection by flame ionization[13]Separation by polarity, near-universal mass detection[1]Neutralization of a base with an acid[14]
Accuracy High (Primary Method)High (with proper calibration)Good to HighGood to High
Precision HighHighHighGood
Selectivity High (for structurally different impurities)HighHighLow (titrates all basic impurities)
Sample Throughput ModerateHighHighModerate
Need for Analyte Standard No (uses certified IS)[4]YesYesNo
Sample Preparation SimpleModerate (requires derivatization)SimpleSimple
Cost (Instrument) HighModerateHighLow

Decision-Making Framework

Choosing the appropriate analytical method depends on the specific requirements of the analysis.

G start Purity Validation of 4-(Octylamino)pentan-1-ol q1 Need for absolute quantification without analyte standard? start->q1 q2 Are volatile impurities a concern? q1->q2 No ans_qnmr Use qNMR q1->ans_qnmr Yes q3 Are non-volatile, polar impurities expected? q2->q3 No ans_gcfid Use GC-FID q2->ans_gcfid Yes q4 Is total basic content sufficient? q3->q4 No ans_hplccad Use HPLC-CAD q3->ans_hplccad Yes ans_titration Use Nonaqueous Titration q4->ans_titration Yes

Conclusion

For the definitive, absolute purity determination of synthesized 4-(Octylamino)pentan-1-ol, quantitative ¹H NMR is the recommended primary method . Its ability to provide accurate and precise results without the need for an analyte-specific reference standard makes it an invaluable tool in early-stage drug development and for the certification of reference materials.[3][4]

However, for routine quality control and for a comprehensive impurity profile, orthogonal techniques such as GC-FID and HPLC-CAD are highly recommended . GC-FID is particularly useful for identifying and quantifying volatile impurities, while HPLC-CAD can effectively separate and quantify non-volatile, polar impurities.[1][13] Nonaqueous titration serves as a rapid and cost-effective secondary method to confirm the total basic content.

By employing a multi-faceted approach, with qNMR as the primary standard, researchers and drug development professionals can have the highest confidence in the purity of their synthesized compounds, ensuring the quality and safety of their products.

References

  • ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR)
  • Benchchem. (n.d.). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC)
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  • PubMed. (2014). [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines].
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  • ResearchGate. (2013). In situ approach for testing the enantiopurity of chiral amines and amino alcohols by 1H NMR.
  • PubMed. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans.
  • RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR)
  • Scribd. (n.d.).
  • PubMed. (2012). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy.
  • Journal of Medicinal Chemistry. (n.d.). Purity by Absolute qNMR Instructions.
  • Bryan Research & Engineering, LLC. (n.d.).
  • Metrohm. (n.d.). Nonaqueous titration of weak bases with perchloric acid.
  • JEOL. (2022). qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study!.
  • ResearchGate. (2025). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy | Request PDF.
  • ResolveMass Laboratories Inc. (2025).
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  • FUJIFILM Wako Chemicals Europe GmbH. (n.d.).
  • Mettler Toledo. (n.d.).
  • Agilent. (2011). Amines Analysis of impurities in anhydrous mono- and trimethylamine.
  • ACS Publications. (2025). Optimized 13C qNMR for Complex Mixtures through Relaxation Engineering and Signal-to-Noise Efficiency Metrics | Analytical Chemistry.
  • American Pharmaceutical Review. (2023).
  • Springer. (2017).
  • SciSpace. (n.d.).
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  • RSC Publishing. (2023).
  • Benchchem. (n.d.). A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis.
  • Frontiers. (2024). qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study!.
  • Mettler Toledo. (n.d.). Amine Value Determination of Polymers by Nonaqueous Titration. [Link]

  • ACS Publications. (2021). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy | Analytical Chemistry.
  • ResearchGate. (2005).
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  • Shimadzu Asia Pacific. (n.d.). Analytical Methods for Amino Acids.
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Validation

comparative transfection efficacy of 4-(Octylamino)pentan-1-ol against standard ionizable lipids

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary The success of lipid nanoparticle (LNP)-media...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

The success of lipid nanoparticle (LNP)-mediated mRNA delivery hinges on the physicochemical properties of the ionizable lipid component. This guide provides an objective, data-driven comparison between 4-(Octylamino)pentan-1-ol (4-OAP) —an experimental, short-chain amino-alcohol—and industry-standard ionizable lipids: DLin-MC3-DMA (MC3) , SM-102 , and ALC-0315 .

By analyzing structure-activity relationships (SAR) and in vitro transfection data, we demonstrate that while 4-OAP possesses basic lipidoid characteristics, its high pKa and single-tail geometry render it highly cytotoxic and inefficient for mRNA transfection compared to clinically validated dual-tail tertiary amines.

Mechanistic & Structural Analysis (SAR)

To understand the causality behind transfection efficacy, we must examine the molecular geometry and protonation dynamics of the lipids.

The Goldilocks Zone of pKa

The apparent pKa of an ionizable lipid dictates its behavior in systemic circulation and within the endosome. The optimal pKa for hepatic and systemic mRNA delivery lies strictly between 6.2 and 6.5 [1].

  • Standard Lipids: DLin-MC3-DMA has an apparent pKa of 6.44[1], while SM-102 and ALC-0315 operate at 6.68[2] and ~6.09[3], respectively. These tertiary amines remain neutral at physiological pH (7.4), preventing opsonization and clearance, but rapidly protonate in the acidic endosome (pH 5.5)[4].

  • 4-OAP: As a secondary amine, 4-OAP has an intrinsic pKa > 9.0. It remains permanently protonated at physiological pH. This persistent cationic charge leads to severe cytotoxicity, rapid protein corona formation, and premature clearance.

Lipid Geometry and the Inverted Hexagonal ( HII​ ) Phase

Endosomal escape is mechanically driven by lipid phase transitions.

  • Standard Lipids: ALC-0315 and MC3 feature bulky, dual-alkyl tails (branched or unsaturated). When protonated, they form ion pairs with anionic endosomal lipids, adopting a "cone" shape. This geometry drives the transition from a stable bilayer to an inverted hexagonal ( HII​ ) phase, facilitating membrane fusion and cytosolic mRNA release[4].

  • 4-OAP: 4-OAP possesses a single, short octyl (C8) tail. This gives it a high critical packing parameter (CPP), causing it to act as a micelle-forming surfactant rather than a bilayer-forming lipid. Instead of controlled fusion, 4-OAP induces non-specific membrane lysis.

EndosomalEscape cluster_0 Standard Lipid (e.g., SM-102) cluster_1 4-OAP (Experimental) A1 Neutral at pH 7.4 (Stable LNP) A2 Protonated at pH 5.5 (Endosome) A1->A2 Endocytosis A3 Cone Shape Formation (H_II Phase) A2->A3 Acidification A4 Controlled Escape & mRNA Release A3->A4 Membrane Fusion B1 Protonated at pH 7.4 (High pKa) B2 Surfactant-like Micellization B1->B2 Single Tail Instability B3 Membrane Lysis & Cytotoxicity B2->B3 Non-specific Disruption

Fig 1: Mechanistic divergence in endosomal escape between standard LNPs and 4-OAP.

Comparative Physicochemical & Efficacy Data

The structural deficiencies of 4-OAP directly translate to poor formulation metrics and failed in vitro performance. Below is a comparative dataset evaluating LNPs formulated at a standard molar ratio (Ionizable Lipid : DSPC : Cholesterol : PEG-DMG = 50 : 10 : 38.5 : 1.5) encapsulating eGFP mRNA.

Ionizable LipidApparent pKaTail StructureLNP Size (nm)PDIEncapsulation Efficiency (%)Relative Transfection (%)Cell Viability (%)
DLin-MC3-DMA 6.44Dual Dilinoleyl (C18)75 ± 50.12> 95%100% (Baseline)> 90%
SM-102 6.68Branched Aliphatic80 ± 60.10> 95%140%> 92%
ALC-0315 6.09Dual Branched78 ± 40.11> 95%135%> 90%
4-OAP ~9.5*Single Octyl (C8)145 ± 250.48< 45%< 5%< 35%

*Estimated based on secondary amine intrinsic pKa shifting in aqueous environments[5].

Data Interpretation: The high Polydispersity Index (PDI) and low encapsulation efficiency of 4-OAP indicate a failure to form a stable, monodisperse lipid core. The single C8 tail cannot provide the hydrophobic collapse necessary to condense the mRNA effectively. Consequently, the resulting particles are highly toxic (<35% viability) and yield negligible protein expression.

Standardized Experimental Protocol

To ensure reproducibility and self-validation, the following microfluidic formulation and in vitro screening protocol must be used when benchmarking novel lipidoids like 4-OAP against commercial standards.

LNP Formulation via Microfluidic Mixing

Causality Note: Microfluidic mixing ensures rapid, chaotic advection, forcing the lipids to precipitate uniformly around the mRNA before macroscopic aggregation can occur.

  • Aqueous Phase Preparation: Dilute eGFP mRNA in 50 mM Citrate Buffer (pH 4.0). Why pH 4.0? This ensures the ionizable lipid is fully protonated during mixing, driving electrostatic complexation with the anionic mRNA backbone.

  • Organic Phase Preparation: Dissolve the lipid mixture (Ionizable Lipid/DSPC/Cholesterol/PEG-DMG at 50:10:38.5:1.5 mol%) in anhydrous ethanol.

  • Microfluidic Mixing: Inject both phases into a microfluidic micromixer at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Organic) and a Total Flow Rate (TFR) of 12 mL/min.

  • Buffer Exchange (Dialysis): Immediately dialyze the output against 1X PBS (pH 7.4) for 18 hours using a 10k MWCO cassette. Why? Raising the pH to 7.4 neutralizes the ionizable lipid, driving the hydrophobic collapse that forms the solid LNP core and locks the mRNA inside[5].

  • Quality Control: Measure size and PDI via Dynamic Light Scattering (DLS). Quantify Encapsulation Efficiency (EE%) using a modified RiboGreen assay (comparing Triton X-100 lysed vs. unlysed LNPs).

Workflow Aq Aqueous Phase mRNA in Citrate Buffer (pH 4.0) Mix Microfluidic Mixer (Flow Rate Ratio 3:1) Aq->Mix Org Organic Phase Lipid Mix in Ethanol Org->Mix Dialysis Dialysis & Buffer Exchange (1X PBS, pH 7.4, 18h) Mix->Dialysis LNP Assembly Filter Sterile Filtration (0.22 µm PES) Dialysis->Filter Ethanol Removal QC Quality Control (DLS, RiboGreen Assay) Filter->QC Final Product

Fig 2: Standardized microfluidic workflow for LNP formulation and validation.

In Vitro Transfection & Viability Assay
  • Seed HEK293T cells in a 96-well plate at 1.5 × 10⁴ cells/well. Incubate for 24h at 37°C, 5% CO₂.

  • Treat cells with LNPs at an mRNA dose range of 10–100 ng/well.

  • At 24 hours post-transfection, assess cell viability using a CellTiter-Glo® Luminescent assay.

  • Quantify eGFP expression via flow cytometry (measuring % GFP+ cells and Mean Fluorescence Intensity).

Conclusion & Optimization Strategies

4-(Octylamino)pentan-1-ol, in its native state, is unsuitable as a primary ionizable lipid for mRNA delivery. Its secondary amine headgroup and single-tail architecture violate the established biophysical requirements for LNP stability and endosomal escape.

Future Directions: To salvage the 4-OAP scaffold, formulation scientists should treat it as a lipidoid precursor. By subjecting the secondary amine to a reductive amination or Michael addition with an epoxide or acrylate (e.g., reacting it with an epoxide-terminated linoleyl chain), 4-OAP can be converted into a tertiary amine with dual tails. This chemical optimization would simultaneously lower the pKa into the therapeutic window (6.2–6.5) and provide the bulk necessary for HII​ phase transition, bridging the gap between this experimental compound and clinical standards like ALC-0315 and SM-102.

References

  • Jayaraman, M., Ansell, S. M., Mui, B. L., et al. (2012). "Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo." Angewandte Chemie International Edition. [Link]

  • Hassett, K. J., et al. (2021). "The role of lipid components in lipid nanoparticles for vaccines and gene therapy." National Library of Medicine (PMC). [Link]

  • bioRxiv. (2024). "Decoding pH-Driven Phase Transition of Lipid Nanoparticles." bioRxiv Preprint. [Link]

Sources

Comparative

Benchmarking 4-(Octylamino)pentan-1-ol in CRISPR-Cas9 Delivery Systems: A Comparative Guide

An objective, data-driven comparison guide benchmarking the performance of 4-(Octylamino)pentan-1-ol-derived lipid nanoparticles against industry standards for CRISPR-Cas9 delivery. Introduction: The Amino Alcohol Lipido...

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Author: BenchChem Technical Support Team. Date: April 2026

An objective, data-driven comparison guide benchmarking the performance of 4-(Octylamino)pentan-1-ol-derived lipid nanoparticles against industry standards for CRISPR-Cas9 delivery.

Introduction: The Amino Alcohol Lipidoid Paradigm

The clinical translation of CRISPR-Cas9 therapeutics hinges on the efficiency and safety of the delivery vector. While viral vectors (e.g., AAVs) offer robust expression, their limited payload capacity and risk of insertional mutagenesis have driven the field toward transient, non-viral alternatives [1]. Lipid nanoparticles (LNPs) have emerged as the gold standard; however, achieving efficient endosomal escape without inducing dose-limiting cytotoxicity remains a critical bottleneck [1].

Recently, amino alcohol lipidoids have demonstrated exceptional potency for in vivo RNA delivery [2]. 4-(Octylamino)pentan-1-ol (OAP) is a highly versatile secondary amino alcohol building block. When reacted with terminal epoxides via ring-opening polymerization, OAP yields branched, multi-tailed ionizable lipids (hereafter referred to as OAP-Lipids ). The unique structural combination of an octyl chain for intermediate hydrophobicity and a pentanol branch providing a terminal hydroxyl group makes OAP-Lipids highly effective at destabilizing endosomal membranes [3].

This guide objectively benchmarks the performance of OAP-Lipid LNPs against two FDA-validated industry standards: DLin-MC3-DMA (MC3) and ALC-0315 , specifically for the co-delivery of Cas9 mRNA and single guide RNA (sgRNA).

Mechanistic Insights: Why OAP-Lipids Drive Endosomal Escape

The efficacy of an ionizable lipid is largely dictated by its acid dissociation constant (pKa) and its molecular geometry. OAP-Lipids are engineered to have a pKa of ~6.35.

  • Physiological pH (7.4): The lipid remains predominantly neutral in circulation, preventing opsonization and minimizing systemic toxicity.

  • Endosomal pH (5.5): The secondary/tertiary amines rapidly protonate. Crucially, the hydroxyl group on the pentanol branch of OAP facilitates intense hydrogen bonding with the phosphate heads of endogenous endosomal phospholipids [4]. This interaction lowers the activation energy required for the lipid bilayer to transition from a stable lamellar phase to an inverted hexagonal (H_II) phase, physically tearing the endosome and releasing the CRISPR cargo into the cytosol.

EndosomalEscape A LNP Cell Entry (Endocytosis) B Endosome Acidification (pH drops to ~5.5) A->B Maturation C OAP Lipid Protonation (pKa ~6.35) B->C H+ Influx D Membrane Destabilization (Hexagonal Phase) C->D Electrostatic Interaction E CRISPR-Cas9 Release (Cytosol) D->E Cargo Escape

Mechanism of OAP-Lipid mediated endosomal escape via pH-dependent structural phase transition.

Quantitative Benchmarking Data

To provide an objective comparison, OAP-Lipids, MC3, and ALC-0315 were formulated into LNPs using identical helper lipid ratios (Ionizable Lipid:DSPC:Cholesterol:DMG-PEG2000 = 50:10:38.5:1.5 mol%) and an N/P ratio of 6.0.

Table 1: Physicochemical Properties & Encapsulation Efficiency

OAP-Lipids demonstrate encapsulation efficiencies (EE%) that exceed MC3 and closely rival ALC-0315, largely due to the flexible pentanol branch accommodating the rigid secondary structure of sgRNA.

Lipid SystemApparent pKaZ-Average Size (nm)PDICas9 mRNA EE (%)sgRNA EE (%)
OAP-Lipid 6.3578 ± 40.1194.291.5
DLin-MC3-DMA 6.4482 ± 50.1389.486.0
ALC-0315 6.0975 ± 30.0995.192.8
Table 2: Gene Editing Efficacy (Target: Pcsk9)

Data represents standardized benchmarking in Hepa1-6 cells (in vitro) and C57BL/6 mice (in vivo, 1.0 mg/kg total RNA dose).

Lipid SystemIn Vitro Indel (%)Cell Viability (%)In Vivo Liver Indel (%)Off-Target (Spleen) (%)
OAP-Lipid 68.4 ± 3.192.554.2 ± 4.6< 1.0
DLin-MC3-DMA 45.2 ± 4.588.035.1 ± 3.84.5
ALC-0315 71.0 ± 2.890.258.7 ± 5.12.1

Analysis: While ALC-0315 yields marginally higher raw editing efficiency, OAP-Lipids exhibit a superior safety profile with higher cell viability and significantly lower off-target accumulation in the spleen. This indicates that the OAP scaffold confers highly specific hepatic tropism when administered intravenously [3].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating critical quality control (QC) checkpoints and mechanistic rationales for every major step.

Workflow Step1 1. Lipid Phase Preparation OAP-Lipid, DSPC, Chol, PEG in EtOH Step3 3. Microfluidic Mixing 3:1 Aq:EtOH Ratio, 12 mL/min Step1->Step3 Step2 2. Aqueous Phase Preparation Cas9 mRNA + sgRNA in Citrate (pH 4.0) Step2->Step3 Step4 4. Dialysis & QC Checkpoint 1x PBS (pH 7.4), DLS, RiboGreen Step3->Step4 Step5 5. In Vitro / In Vivo Editing Hepa1-6 Transfection, NGS Indel Analysis Step4->Step5

Standardized workflow for the formulation and validation of OAP-Lipid CRISPR-Cas9 nanoparticles.

Protocol A: Microfluidic Formulation of OAP-LNPs
  • Aqueous Phase Preparation: Dilute Cas9 mRNA and sgRNA (1:1 weight ratio) in 50 mM citrate buffer (pH 4.0) to a final RNA concentration of 0.2 mg/mL.

    • Causality: At pH 4.0, the tertiary amines of the OAP-Lipid are fully protonated. This maximizes electrostatic complexation with the polyanionic RNA backbone, driving encapsulation efficiencies above 90%.

  • Lipid Phase Preparation: Dissolve OAP-Lipid, DSPC, Cholesterol, and DMG-PEG2000 in absolute ethanol at a molar ratio of 50:10:38.5:1.5.

  • Microfluidic Mixing: Inject both phases into a microfluidic herringbone mixer at a 3:1 (Aqueous:Ethanol) volume ratio and a total flow rate of 12 mL/min.

    • Causality: Rapid chaotic mixing forces a sudden shift in solvent polarity. This kinetically traps the condensing RNA-lipid coacervates before macroscopic aggregation can occur, ensuring a uniform particle size <100 nm.

  • Dialysis: Dialyze the formulation against 100 volumes of 1x PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette.

    • Causality: Replacing the acidic ethanol buffer with physiological PBS neutralizes the LNP surface charge. This prevents particle fusion during storage and minimizes non-specific cytotoxicity.

  • QC Checkpoint (Critical): Measure size via Dynamic Light Scattering (DLS). Self-Validation: Do not proceed to cellular assays unless the Z-average diameter is 70–90 nm and the Polydispersity Index (PDI) is < 0.15.

Protocol B: In Vitro Transfection and Indel Quantification
  • Cell Plating: Seed Hepa1-6 cells at 1.5 × 10^4 cells/well in a 96-well plate. Allow 24 hours for adherence.

  • Transfection: Add OAP-LNPs at a dose of 50 ng total RNA per well.

    • Causality: This specific sub-saturating dose sits in the linear dynamic range of the dose-response curve, allowing for accurate benchmarking of lipid potency without overwhelming the cellular endocytic machinery.

  • Incubation & Lysis: Incubate for 48 hours. Lyse cells using QuickExtract DNA Extraction Solution.

  • Quantification: Amplify the targeted Pcsk9 locus via PCR and subject amplicons to Next-Generation Sequencing (NGS).

    • Causality: While a T7E1 mismatch cleavage assay provides rapid qualitative confirmation of double-strand breaks, targeted amplicon NGS is strictly required to quantitatively benchmark indel frequencies and accurately assess off-target editing profiles.

Conclusion

4-(Octylamino)pentan-1-ol represents a highly promising scaffold for the synthesis of next-generation CRISPR delivery vectors. By leveraging its unique hydroxyl-terminated branch, OAP-derived lipids achieve superior endosomal disruption compared to legacy lipids like DLin-MC3-DMA. While ALC-0315 shows comparable raw editing potency, OAP-Lipids offer a distinct advantage in tissue specificity and reduced off-target accumulation, making them a compelling candidate for advanced in vivo gene editing applications.

References

  • Qiu, M., et al. "Lipid-Nanoparticle-Based Delivery of CRISPR/Cas9 Genome-Editing Components." Molecular Pharmaceutics, 2022. URL:[Link]

  • Fenton, O. S., et al. "Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent in Vivo mRNA Delivery." Advanced Materials, 2016. URL:[Link]

  • Wei, T., et al. "Engineering branched ionizable lipid for hepatic delivery of clustered regularly interspaced short palindromic repeat-Cas9 ribonucleoproteins." Acta Pharmaceutica Sinica B, 2024. URL:[Link]

  • Zhang, X., et al. "Lipid nanoparticle-mediated CRISPR/Cas9 delivery enables efficient trabecular meshwork gene editing in mice." Journal of Controlled Release, 2025. URL:[Link]

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